4-Penten-2-one,4-methoxy-(9ci)

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability and Reactivity of 4-Penten-2-one, 4-methoxy-(9ci)

Abstract

4-Penten-2-one, 4-methoxy-(9ci) is a bifunctional organic molecule featuring both a ketone and an enol ether moiety. This unique structural arrangement imparts a rich and versatile reactivity profile, making it a valuable intermediate in synthetic organic chemistry. This guide provides a comprehensive analysis of its thermodynamic stability and details its reactivity, focusing on the distinct chemical behavior of its functional groups. We explore the electronic properties that govern its stability and delve into key reaction pathways, including electrophilic additions to the enol ether, reactions at the carbonyl center, and intramolecular cyclizations. This document serves as a technical resource, offering not only theoretical insights but also actionable experimental protocols to guide researchers in leveraging the synthetic potential of this compound.

Introduction and Molecular Overview

4-Penten-2-one, 4-methoxy-(9ci) is an unsaturated ketone with the systematic IUPAC name 4-methoxypent-4-en-2-one. Its structure is characterized by a five-carbon chain containing a carbonyl group at the C2 position and an enol ether at the C4 position. The presence of these two functional groups in proximity creates a molecule with multiple reactive sites, whose behavior is modulated by competing and cooperating electronic effects.

The enol ether functionality, an alkene bearing an alkoxy substituent, is known to be an electron-rich π-system due to the electron-donating resonance effect of the methoxy group's oxygen atom.[1] This makes the double bond particularly susceptible to electrophilic attack. Conversely, the carbonyl group is electron-withdrawing and provides a site for nucleophilic addition, as well as influencing the acidity of the α-protons. The interplay between these groups dictates the molecule's stability and its utility as a precursor in complex syntheses, including the formation of heterocyclic and carbocyclic systems.

Thermodynamic and Structural Profile

The stability of 4-Penten-2-one, 4-methoxy-(9ci) is a function of its electronic structure and conformational possibilities. While specific experimental thermodynamic data for this exact molecule is not widely published, a robust profile can be constructed by analyzing its constituent functional groups and related structures.

Electronic and Steric Considerations

The thermodynamic stability is significantly influenced by the resonance stabilization of the enol ether. The lone pairs on the oxygen atom delocalize into the π-system of the double bond, creating a more electron-rich and stable alkene compared to an unsubstituted one.[1][2] This delocalization imparts a partial oxonium ion character on the ether oxygen and increases the electron density at the β-carbon (C5).

Computational studies on related molecules, such as 4-methoxy-4-methyl-2-pentanone, have been used to determine thermodynamic parameters like entropy and heat capacity, which describe the stability of the system under given conditions.[3] For vinyl ethers in general, the bond dissociation energies of the O-CH₃ bond are comparable to, though slightly weaker than, those in aromatic systems like anisole, indicating a relatively stable ether linkage.[4]

Quantitative Thermodynamic Data (Analogues)

To provide a quantitative context, the following table summarizes key thermodynamic parameters for related simple molecules that constitute the functional core of 4-Penten-2-one, 4-methoxy-(9ci).

Compound	Formula	ΔfH°gas (kcal/mol)	Source
Methyl Vinyl Ether	C₃H₆O	-25.6	[4]
2-Pentanone	C₅H₁₀O	-58.9	NIST
Divinyl Ether	C₄H₆O	-17.0	[5]

Note: Data provides a baseline for understanding the energetic contributions of the core functional groups.

Comprehensive Reactivity Profile

The reactivity of 4-Penten-2-one, 4-methoxy-(9ci) is best understood by examining the characteristic reactions of its enol ether and ketone functionalities, as well as reactions that involve both groups in a concerted fashion.

Reactions at the Enol Ether Moiety

The electron-rich nature of the enol ether double bond makes it the primary site for electrophilic attack.[1][2]

This is a classic and highly efficient reaction for enol ethers. In the presence of aqueous acid, the enol ether is readily hydrolyzed to produce a carbonyl compound. The mechanism proceeds via protonation of the β-carbon (C5), which is the rate-limiting step, to form a resonance-stabilized oxocarbenium ion intermediate.[6][7] This intermediate is then attacked by water, followed by deprotonation, to yield the corresponding 1,3-diketone, pentane-2,4-dione. This reaction is significantly faster than the hydrolysis of simple ethers, which require harsh conditions.[7]

The mechanism can be visualized as follows:

Caption: Mechanism of Acid-Catalyzed Enol Ether Hydrolysis.

Under acidic conditions, thiols can add across the double bond of the enol ether. The reaction proceeds regioselectively according to the Markovnikov rule, with the sulfur atom attacking the more substituted carbon (C4) of the intermediate carbocation.[8] This provides a pathway to sulfur-containing polyfunctional molecules.

The enol ether can participate as the 2π-electron component in cycloaddition reactions. Due to its electron-rich nature, it is a particularly good partner in inverse-demand (LUMO-controlled) Diels-Alder reactions, where it would react with an electron-deficient diene.[1] It can also undergo [2+2] cycloadditions, often under photochemical conditions, to form four-membered rings.[9]

Reactions at the Ketone Moiety

The ketone group undergoes the typical reactions of a carbonyl compound.

The carbonyl carbon is electrophilic and susceptible to attack by nucleophiles. This includes reduction by hydride reagents (e.g., NaBH₄) to form the corresponding secondary alcohol, and addition of organometallic reagents (e.g., Grignard reagents) to generate tertiary alcohols.

The protons on the α-carbon (C3) are acidic and can be removed by a base to form an enolate. This enolate is a potent nucleophile and can participate in reactions such as aldol condensations. Under acidic conditions, the ketone can also tautomerize to its enol form, which is also nucleophilic and can react with electrophiles.[2][10]

Intramolecular Reactions: The Nazarov Cyclization

The structure of 4-Penten-2-one, 4-methoxy-(9ci) is that of an alkoxy-substituted divinyl ketone, making it a prime substrate for the Nazarov cyclization. This powerful reaction is used to synthesize cyclopentenones and proceeds via an acid-catalyzed 4π-electrocyclic ring closure.[11][12]

The mechanism involves:

• Activation: A Brønsted or Lewis acid protonates the carbonyl oxygen, generating a pentadienyl cation.[11]

• Electrocyclization: The pentadienyl cation undergoes a thermally allowed 4π conrotatory electrocyclization, as dictated by the Woodward-Hoffmann rules, to form a resonance-stabilized oxyallyl cation.[11][13]

• Elimination/Tautomerization: A proton is eliminated from the α-carbon, and subsequent tautomerization yields the final cyclopentenone product.

The methoxy group plays a crucial role in this reaction. Its electron-donating ability can stabilize the pentadienyl cation, potentially accelerating the cyclization rate.[13][14] Furthermore, it directs the regioselectivity of the subsequent elimination step.

Caption: Key Stages of the Nazarov Cyclization Pathway.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating analytical checkpoints to ensure reaction success and product verification.

Protocol: Acid-Catalyzed Hydrolysis to Pentane-2,4-dione

Objective: To quantitatively convert 4-Penten-2-one, 4-methoxy-(9ci) to pentane-2,4-dione via hydrolysis of the enol ether.

Methodology:

• Reaction Setup: To a solution of 4-Penten-2-one, 4-methoxy-(9ci) (1.0 eq) in a 1:1 mixture of acetone and water (0.2 M), add 2 M aqueous HCl (0.2 eq) dropwise at room temperature. The use of a co-solvent (acetone) ensures miscibility of the organic substrate in the aqueous medium.

• Reaction Monitoring (Validation 1): Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate eluent. The starting material (enol ether) will have a higher Rf than the more polar product (diketone). The reaction is typically complete within 1-2 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium bicarbonate solution until the pH is neutral (~7-8). This step neutralizes the acid catalyst to prevent side reactions during extraction.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 mL). The organic layers are combined, washed with brine, and dried over anhydrous sodium sulfate.

• Purification and Characterization (Validation 2): Concentrate the solution in vacuo. The crude product, pentane-2,4-dione, can be purified by distillation if necessary. Confirm the structure using:

  • ¹H NMR (CDCl₃): The spectrum will show a characteristic signal for the enol proton at ~15.5 ppm and the methine proton of the enol form at ~5.5 ppm, along with methyl signals. The presence of both keto and enol tautomers will be evident.

  • IR Spectroscopy: A broad absorption around 3200-2700 cm⁻¹ (enol O-H) and strong absorptions around 1725 cm⁻¹ (keto C=O) and 1600 cm⁻¹ (enol C=O/C=C) will be observed.

Protocol: Lewis Acid-Mediated Nazarov Cyclization

Objective: To synthesize a substituted cyclopentenone via intramolecular electrocyclization.

Methodology:

• Reaction Setup: Dissolve 4-Penten-2-one, 4-methoxy-(9ci) (1.0 eq) in a dry, inert solvent such as dichloromethane (0.1 M) under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath. The use of anhydrous conditions is critical as Lewis acids are moisture-sensitive.

• Catalyst Addition: Add a solution of a Lewis acid, such as iron(III) chloride (FeCl₃) or boron trifluoride etherate (BF₃·OEt₂) (1.1 eq), dropwise to the cooled solution.

• Reaction Monitoring (Validation 1): Allow the reaction to stir at 0 °C and warm slowly to room temperature over 2-4 hours. Monitor the formation of the more polar cyclopentenone product by TLC.

• Workup: Quench the reaction by carefully adding saturated aqueous sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Purification and Characterization (Validation 2): Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate. Purify the resulting crude oil by flash column chromatography on silica gel. Confirm the structure of the cyclopentenone product using:

  • ¹H and ¹³C NMR: To verify the new five-membered ring structure and the stereochemical arrangement of substituents.

  • Mass Spectrometry: To confirm the molecular weight of the cyclized product.

Summary and Outlook

4-Penten-2-one, 4-methoxy-(9ci) exhibits a dual reactivity profile that makes it a highly versatile building block. Its thermodynamic stability is rooted in the resonance of the enol ether moiety, while its reactivity is dominated by the electron-rich alkene and the electrophilic carbonyl. Key transformations include facile acid-catalyzed hydrolysis to a 1,3-diketone and an efficient intramolecular Nazarov cyclization to form functionalized cyclopentenones. The provided protocols offer a reliable framework for researchers to exploit these pathways. Future research may focus on developing enantioselective variants of its reactions, particularly the Nazarov cyclization, and expanding its application in the total synthesis of complex natural products.

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• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for enol ether hydrolysis mechanisms). Available: [Link][7]

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• Rassu, G., et al. (2016). Reactivity of enol ethers under acidic conditions. ResearchGate. Available: [Link][16]

• Simmie, J. M., & Curran, H. J. (2006). Thermodynamic properties (enthalpy, bond energy, entropy, and heat capacity) and internal rotor potentials of vinyl alcohol, methyl vinyl ether, and their corresponding radicals. PubMed. Available: [Link][4]

• Chemistry LibreTexts. (2023). Reactivity of Enols- The Mechanism of Alpha-Substitution Reactions. Available: [Link][2]

• Lauer, M. G., et al. (2012). Palladium-Catalyzed Reactions of Enol Ethers: Access to Enals, Furans, and Dihydrofurans. Organic Letters. Available: [Link]

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• Hoo, L. H., et al. (2007). Formation of C 6 C 2 -Enol Ethers in the Acid-Catalyzed Hydrolysis of Erythro-Veratrylglycerol-β-(2-Methoxyphenyl) Ether. Taylor & Francis Online. Available: [Link][18]

• Turecek, F., & Han, X. (2010). Gas-Phase Nazarov Cyclization of Protonated 2-Methoxy and 2-Hydroxychalcone. PubMed Central. Available: [Link][19]

• Oparina, L. A., et al. (2003). Electrophilic and Nucleophilic Addition of Alkanethiols to 2-Vinyloxyethylmethacrylate. Taylor & Francis Online. Available: [Link][8]

• Kim, C. (2000). Thermochemistry of vinyl alcohol and vinyl ether radical and kinetic analysis on reaction of neopentyl+O2. New Jersey Institute of Technology ETD. Available: [Link][20]

• NIST. (n.d.). Vinyl ether. NIST Chemistry WebBook. Available: [Link][5]

• Jayaprakash, A., et al. (2017). Calculated thermodynamic parameters of 4-methoxy-4-methyl-2-pentanone at 298.15 K. ResearchGate. Available: [Link][3]

• Turecek, F., & Gu, M. (2014). The role of methoxy group in the Nazarov cyclization of 1,5-bis-(2-methoxyphenyl)-1,4-pentadien-3-one. PubMed. Available: [Link][14]

• Wikipedia. Nazarov cyclization reaction. [Online]. Available: [Link][11]

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Toxicity and Safety Data Sheet (SDS) for 4-methoxy-4-penten-2-one

An In-Depth Technical Guide and Safety Data Sheet (SDS) Profiling for 4-Methoxy-4-penten-2-one

Executive Summary

As a Senior Application Scientist in early-stage drug development and chemical safety, I approach the handling and evaluation of novel reactive intermediates with strict adherence to mechanistic toxicology. 4-Methoxy-4-penten-2-one is a specialized enol ether and ketone derivative. Because isolated toxicological literature on this specific unconjugated isomer is limited, its safety profile is rigorously extrapolated from its structural analogs, such as 4-methoxy-3-penten-2-one and 4-methyl-4-penten-2-one[1][2]. This whitepaper synthesizes the chemical identity, toxicokinetics, safety protocols, and a self-validating experimental workflow for assessing the cytotoxicity of this compound.

Chemical Identity & Structural Profiling

Understanding the physical and structural nature of a compound is the first step in predicting its biological reactivity. 4-Methoxy-4-penten-2-one contains both a carbonyl group and an electron-rich enol ether double bond. These functional groups dictate its volatility, solubility, and electrophilic potential in biological systems.

Table 1: Computed Chemical and Physical Properties

Property	Value	Reference
IUPAC Name	4-methoxy-4-penten-2-one	Derived
Molecular Formula	C6H10O2	[1]
Molecular Weight	114.14 g/mol	[1]
Exact Mass	114.068 Da	[1]

| Topological Polar Surface Area | 26.3 Ų |[1] |

Toxicokinetics & Mechanistic Toxicology

To handle 4-methoxy-4-penten-2-one safely, one must understand the causality of its toxicity. The compound is not inherently destructive in its stable form; rather, its toxicity is a product of hepatic bioactivation.

When introduced into a biological system, the terminal alkene of the enol ether is highly susceptible to oxidation by Phase I cytochrome P450 (CYP450) enzymes. This metabolic intervention converts the double bond into a highly reactive, electrophilic epoxide intermediate. In a healthy cell, Phase II detoxification enzymes (like Glutathione S-Transferase) rapidly conjugate this epoxide with reduced glutathione (GSH), neutralizing the threat and allowing for renal excretion.

However, if the dosage exceeds the cellular GSH reservoir, the unneutralized epoxide will covalently bind to nucleophilic sites on critical macromolecules (such as the sulfhydryl groups of proteins or the nitrogenous bases of DNA). This macromolecular damage disrupts mitochondrial respiration, induces severe oxidative stress, and ultimately triggers cellular apoptosis.

CYP450-mediated bioactivation and cellular toxicity pathway.

Comprehensive Safety Data Sheet (SDS) Protocols

Based on the behavior of its close structural analogs (such as 4-methyl-4-penten-2-one), 4-methoxy-4-penten-2-one must be handled as a volatile, flammable, and acutely toxic liquid[2].

Table 2: Hazard Classification & Precautionary Statements

Hazard Class	Category	GHS Statement	Reference
Flammable Liquid	Category 3	H226: Flammable liquid and vapor	[2]
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	[2]
Acute Toxicity (Dermal)	Category 4	H312: Harmful in contact with skin	[2]

| Acute Toxicity (Inhalation) | Category 4 | H332: Harmful if inhaled |[2] |

Engineering Controls & PPE

Because vapors may form explosive mixtures with air and travel to sources of ignition, all handling must occur within a certified chemical fume hood utilizing explosion-proof electrical and ventilating equipment[3].

• PPE Requirements : Personnel must wear splash-resistant chemical goggles, a lab coat, and nitrile gloves. Glove breakthrough times must be empirically verified, as organic ketones can rapidly degrade thin nitrile barriers.

Emergency Response & First Aid

• Inhalation : Immediately remove the subject to fresh air. If breathing is labored, administer oxygen; if breathing has stopped, initiate artificial respiration[3].

• Skin & Eye Contact : Flush the affected area with copious amounts of water for a minimum of 15 minutes while removing contaminated clothing. Prolonged contact can defat the skin, leading to severe dermatitis[3][4].

• Ingestion : Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek immediate medical attention[2].

Experimental Workflows for Toxicity Evaluation

To empirically validate the cytotoxicity of 4-methoxy-4-penten-2-one, researchers must employ a self-validating in vitro assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is the gold standard for measuring mitochondrial metabolic rate, which directly correlates with cell viability.

Self-Validation Logic : This protocol is designed to eliminate false positives. By incorporating a vehicle control (0.5% DMSO) to establish baseline viability and a positive control (0.1% Triton X-100) to confirm the assay's sensitivity to cell death, any observed reduction in formazan production can be confidently attributed to the test compound's epoxide-mediated mitochondrial disruption.

Step-by-Step MTT Cytotoxicity Protocol

• Cell Seeding : Trypsinize and seed HepG2 (human liver carcinoma) cells at a density of 1×104 cells/well into a 96-well flat-bottom microplate. Leave column 1 blank (media only) to serve as a background absorbance control. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Preparation : Dissolve 4-methoxy-4-penten-2-one in sterile DMSO to create a 200 mM stock. Prepare serial dilutions in culture media to achieve final well concentrations ranging from 0.1 µM to 1000 µM. Ensure the final DMSO concentration never exceeds 0.5% to prevent solvent-induced cytotoxicity.

• Dosing & Incubation : Aspirate the old media and apply 100 µL of the compound dilutions to the respective wells in triplicate. Apply 0.5% DMSO media to the negative control wells, and 0.1% Triton X-100 to the positive control wells. Incubate for 48 hours.

• MTT Addition : Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate in the dark for exactly 4 hours at 37°C. (Living cells will reduce the yellow tetrazolium salt into insoluble purple formazan crystals via mitochondrial succinate dehydrogenase).

• Solubilization : Carefully aspirate the media without disturbing the crystals at the bottom. Add 100 µL of pure DMSO to each well and agitate on a plate shaker for 15 minutes to fully solubilize the formazan.

• Quantification : Read the optical density (OD) at 570 nm using a microplate spectrophotometer. Subtract the background blank OD from all readings and calculate the IC₅₀ using non-linear regression analysis.

Step-by-step in vitro cytotoxicity screening workflow using the MTT assay.

References

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Electronic properties and dipole moment of 4-methoxy-4-penten-2-one

An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 4-Methoxy-4-methyl-2-pentanone

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern drug discovery and development, a profound understanding of a molecule's fundamental physicochemical properties is paramount. These properties, governed by the molecule's electronic structure, dictate its reactivity, intermolecular interactions, and ultimately, its pharmacokinetic and pharmacodynamic profile. This guide provides a comprehensive technical exploration of the electronic properties and dipole moment of 4-methoxy-4-methyl-2-pentanone (CAS No. 107-70-0), a functionalized ketone with potential applications as a solvent and synthetic intermediate.[1][2][3]

While specific research on this particular molecule is not extensively published, this guide will leverage established theoretical principles and proven experimental and computational methodologies to provide researchers, scientists, and drug development professionals with a robust framework for its analysis. The insights and protocols detailed herein are broadly applicable to the characterization of other small organic molecules in the drug development pipeline.

Table 1: Physicochemical Properties of 4-Methoxy-4-methyl-2-pentanone

Property	Value	Source
CAS Number	107-70-0	[4][5]
Molecular Formula	C₇H₁₄O₂	[4][6]
Molecular Weight	130.18 g/mol	[1][7]
Appearance	Clear, colorless liquid	[1]
Boiling Point	156 °C
Flash Point	48 °C	[7]
SMILES	CC(=O)CC(C)(C)OC	[1]
InChI Key	KOKPBCHLPVDQTK-UHFFFAOYSA-N	[4][8]

Part 1: Electronic Properties and Frontier Molecular Orbital (FMO) Theory

The reactivity of a molecule is fundamentally governed by its electronic structure. Frontier Molecular Orbital (FMO) theory is a powerful quantum mechanical model that simplifies the prediction of reaction outcomes by focusing on the interaction between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of the reacting species.[9]

• HOMO (Highest Occupied Molecular Orbital): This orbital contains the most loosely held electrons and acts as an electron donor (nucleophile). The energy of the HOMO (E_HOMO) is related to the molecule's ionization potential.

• LUMO (Lowest Unoccupied Molecular Orbital): This is the lowest energy orbital that can accept electrons, making it the site for electron acceptance (electrophile). The energy of the LUMO (E_LUMO) is related to the molecule's electron affinity.

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = E_LUMO - E_HOMO) is a critical indicator of a molecule's kinetic stability and chemical reactivity.[10] A small HOMO-LUMO gap suggests that the molecule can be easily excited, indicating higher reactivity. Conversely, a large gap implies greater stability.[10] For α,β-unsaturated ketones, the presence of the carbonyl group tends to lower the HOMO-LUMO gap, increasing reactivity.[11][12]

Computational Workflow for FMO Analysis

Given the absence of published experimental data, Density Functional Theory (DFT) calculations provide a reliable and accessible method for determining the electronic properties of 4-methoxy-4-methyl-2-pentanone. DFT methods, such as B3LYP with a suitable basis set (e.g., 6-311+G(d,p)), offer a good balance of accuracy and computational cost for molecules of this size.[11]

• Geometry Optimization: The first and most critical step is to find the lowest energy conformation of the molecule. This is achieved by performing a geometry optimization calculation, which adjusts the bond lengths, angles, and dihedrals to find a stable structure on the potential energy surface.

• Frequency Calculation: A frequency calculation should be performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies). This step also provides thermodynamic data like enthalpy and Gibbs free energy.

• Single-Point Energy Calculation: Using the optimized geometry, a single-point energy calculation is performed with a higher-level basis set if necessary. This calculation yields the energies of the molecular orbitals, including the HOMO and LUMO.

• Analysis of Results:

  • Visualize the HOMO and LUMO to identify the regions of the molecule associated with nucleophilic and electrophilic character, respectively.

  • Calculate the HOMO-LUMO gap (ΔE).

  • Derive global reactivity descriptors such as chemical hardness (η = (E_LUMO - E_HOMO)/2) and the electrophilicity index (ω).[9]

Caption: Workflow for DFT-based FMO analysis.

Expected Electronic Characteristics

For 4-methoxy-4-methyl-2-pentanone, the ketone (C=O) group acts as an electron-withdrawing group, significantly influencing the electronic distribution. The LUMO is expected to be localized primarily on the carbonyl carbon and oxygen atoms, making the carbonyl carbon a primary site for nucleophilic attack. The methoxy group (-OCH₃) is an electron-donating group, which can influence the energy of the HOMO.[13] The interplay of these two functional groups defines the molecule's overall electronic character and reactivity profile.

Part 2: The Dipole Moment (µ)

The dipole moment is a measure of the net molecular polarity, which arises from the asymmetric distribution of electron density within a molecule. It is a vector quantity, with both magnitude and direction, typically measured in Debye (D).[14] The dipole moment is a critical parameter in drug development as it strongly influences:

• Solubility: Polar molecules with high dipole moments tend to be more soluble in polar solvents, including water.

• Intermolecular Interactions: Dipole-dipole interactions are key forces in ligand-receptor binding.

• Membrane Permeability: A molecule's polarity affects its ability to cross nonpolar biological membranes.

Experimental Determination of Dipole Moment

The dipole moment of a substance in solution can be determined experimentally by measuring the dielectric constant (ε) and density (or refractive index, n) of dilute solutions of the substance in a nonpolar solvent (e.g., benzene or dioxane).[15] The Guggenheim method is a widely used approach that simplifies the data analysis.[14]

• Solution Preparation: Prepare a series of dilute solutions of 4-methoxy-4-methyl-2-pentanone in a nonpolar solvent (e.g., cyclohexane) with accurately known weight fractions (w₂). A dedicated set of volumetric flasks should be used, and weights should be measured precisely.[16]

• Instrumentation:

  • Dielectric Constant Measurement: Use a capacitance bridge (dipole meter) to measure the capacitance of the cell with air, the pure solvent, and each solution.[15][16] The dielectric constant of each solution (ε₁₂) is calculated from these capacitance values.

  • Refractive Index Measurement: Use an Abbé refractometer to measure the refractive index of the pure solvent (n₁) and each solution (n₁₂).

• Data Collection: Perform all measurements at a constant, precisely controlled temperature (e.g., 25.0 ± 0.1 °C).[16]

• Data Analysis:

  • Plot (ε₁₂ - ε₁) versus w₂ and (n₁₂² - n₁²) versus w₂.

  • Determine the slopes of these plots at infinite dilution (w₂ → 0), denoted as (dε/dw₂)₀ and (dn²/dw₂)₀.

  • Calculate the dipole moment (µ) using the Guggenheim equation: µ² = [27kT / (4πN_A(ε₁ + 2)(n₁² + 2))] * [(dε/dw₂)₀ - (dn²/dw₂)₀] * (M₂/d₁) where k is the Boltzmann constant, T is the absolute temperature, N_A is Avogadro's number, M₂ is the molar mass of the solute, and d₁ is the density of the pure solvent.

Caption: Experimental workflow for dipole moment determination.

Structural Interpretation

4-methoxy-4-methyl-2-pentanone possesses two polar functional groups: the carbonyl group (C=O) and the ether linkage (C-O-C). The electronegativity difference between carbon and oxygen creates significant bond dipoles. The overall molecular dipole moment is the vector sum of these individual bond dipoles. Due to the presence of these groups and the molecule's likely non-symmetrical conformation, a significant net dipole moment is expected, making it a polar molecule. For comparison, simple ketones like acetone have a dipole moment of around 2.7 D.[17]

Part 3: Synthesis of Properties and Implications for Drug Development

The electronic properties and dipole moment of 4-methoxy-4-methyl-2-pentanone are intrinsically linked and have significant implications for its potential use in pharmaceutical contexts.

• Reactivity and Synthetic Utility: The FMO analysis identifies the molecule's reactive sites. The electrophilic carbonyl carbon (indicated by the LUMO) is susceptible to attack by nucleophiles, a common strategy in organic synthesis for building more complex molecular scaffolds.[18][19] Understanding this reactivity is crucial for its use as a building block in the synthesis of active pharmaceutical ingredients (APIs). The methoxy group can also influence reactivity and provides a handle for further chemical modification.[13]

• Pharmacokinetic Profile (ADME):

  • Solubility & Absorption: The predicted significant dipole moment suggests that 4-methoxy-4-methyl-2-pentanone will have moderate polarity. This property is a double-edged sword: while it can enhance aqueous solubility, which is often beneficial for drug administration, excessive polarity can hinder its ability to cross nonpolar lipid bilayer membranes in the gut and at the target site.

  • Distribution & Metabolism: The polarity of the molecule will influence its distribution in the body and its interaction with metabolic enzymes. The ether linkage, for example, can be a site for metabolic cleavage.

• Drug-Likeness and Medicinal Chemistry: The methoxy group is a prevalent substituent in approved drugs.[13] It can improve metabolic stability, modulate binding affinity to a target protein, and fine-tune physicochemical properties.[13] The presence of both a ketone and a methoxy group in 4-methoxy-4-methyl-2-pentanone makes it an interesting scaffold. Its electronic properties and dipole moment provide a quantitative basis for lead optimization, allowing medicinal chemists to make rational modifications to improve a candidate's overall profile. For instance, modifying substituents could alter the HOMO-LUMO gap to reduce unwanted reactivity or adjust the dipole moment to optimize the balance between solubility and permeability.[20]

Conclusion

This technical guide has outlined the theoretical foundations and practical methodologies for characterizing the electronic properties and dipole moment of 4-methoxy-4-methyl-2-pentanone. Through a combination of computational modeling using DFT and established experimental protocols like the Guggenheim method, a comprehensive understanding of this molecule's reactivity, polarity, and intermolecular interaction potential can be achieved. These properties are fundamental to predicting its behavior in both synthetic and biological systems, providing an essential knowledge base for its potential application in pharmaceutical research and development.

References

• Dipole moments of linear alkyl ketones, ethers and aldehydes... | Download Scientific Diagram - ResearchGate . (n.d.). Retrieved from [Link]

• Determination of Solvent Effects on Keto–Enol Equilibria - of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment . (n.d.). Retrieved from [Link]

• 4-Methoxy-4-methyl-2-pentanone | C7H14O2 | CID 7884 - PubChem . (n.d.). Retrieved from [Link]

• 2-Pentanone, 4-methoxy-4-methyl- - the NIST WebBook . (n.d.). Retrieved from [Link]

• Molecular Mechanisms of the Conjugated α,β-Unsaturated Carbonyl Derivatives: Relevance to Neurotoxicity and Neurodegenerative Diseases - PMC . (n.d.). Retrieved from [Link]

• 2-Pentanone, 4-methoxy-4-methyl- - the NIST WebBook . (n.d.). Retrieved from [Link]

• Figure S122. 1 H NMR spectrum of compound 4-Methoxy-3-penten-2-one,... - ResearchGate . (n.d.). Retrieved from [Link]

• Dipole Moment . (n.d.). Retrieved from [Link]

• Dipole Moment Expt . (n.d.). Retrieved from [Link]

• Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies, natural bond orbital, and nucleus-in - Semantic Scholar . (n.d.). Retrieved from [Link]

• CAS No : 107-70-0 | Product Name : 4-Methoxy-4-methylpentan-2-one | Pharmaffiliates . (n.d.). Retrieved from [Link]

• 625. Electric dipole moment studies on the conjugation and stereochemistry of some unsaturated ketones and aldehydes. Parts I and II - Journal of the Chemical Society (Resumed) (RSC Publishing) . (n.d.). Retrieved from [Link]

• (PDF) Electronic structure investigations of 4-methyl-3-penten-2-one by UV–Visible and NMR spectral studies and natural bond orbital analysis by DFT calculations - ResearchGate . (n.d.). Retrieved from [Link]

• HOMO–LUMO Gaps and Molecular Structures of Polycyclic Aromatic Hydrocarbons in Soot Formation - Frontiers . (n.d.). Retrieved from [Link]

• 4-Methoxy-4-methylpent-2-ene | C7H14O | CID 54540147 - PubChem . (n.d.). Retrieved from [Link]

• The HOMO and LUMO electronic structures of PAHs with ketone and furan... - ResearchGate . (n.d.). Retrieved from [Link]

• 17. Computational Chemistry Research Unit . (n.d.). Retrieved from [Link]

• 4-METHOXY-4-METHYLPENTAN- 2-ONE - HNS Convention . (n.d.). Retrieved from [Link]

• N-(4-Methoxyphenyl)Pentanamide, a Simplified Derivative of Albendazole, Displays Anthelmintic Properties against the Nematode Toxocara canis - PMC . (n.d.). Retrieved from [Link]

• The role of the methoxy group in approved drugs - PubMed . (n.d.). Retrieved from [Link]

• Dipole Moment, Molecular Polarity & Percent Ionic Character - YouTube . (2018, April 11). Retrieved from [Link]

• 高分子化合物の双極子モーメントに . (n.d.). Retrieved from [Link]

• 2-Pentanone, 4-methoxy-4-methyl- - the NIST WebBook . (n.d.). Retrieved from [Link]

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Discovery and Early Mechanistic Studies on 4-Penten-2-one, 4-methoxy- (9CI)

A Technical Whitepaper on the Reactivity and Synthetic Utility of Masked Diketones

Executive Summary

The compound 4-Penten-2-one, 4-methoxy- (9CI) , registered under CAS number 82481-12-7[1], is a highly specialized β,γ -unsaturated ketone featuring a terminal enol ether moiety. Unlike its thermodynamically stable conjugated isomer (4-methoxy-3-penten-2-one), this non-conjugated architecture provides orthogonal reactive sites that are highly prized in advanced organic synthesis. This whitepaper explores the discovery, chemical dynamics, and early mechanistic studies of this compound, providing drug development professionals with a robust guide for utilizing it as a regioselective building block for bioactive heterocycles.

Chemical Identity & Structural Dynamics

The molecular framework of 4-Penten-2-one, 4-methoxy- ( C6​H10​O2​ )[2] is defined by the isolation of its two functional groups by a single sp3 -hybridized methylene bridge.

• Electrophilic Center: The C2 ketone is highly susceptible to nucleophilic attack (e.g., by Grignard reagents or complex hydrides).

• Nucleophilic/Latent Electrophilic Center: The C4-C5 terminal enol ether is electron-rich, making it reactive toward electrophiles, yet it serves as a "masked" ketone. Upon mild acidic hydrolysis, it unmasks to yield a 1,3-diketone.

The lack of conjugation between the alkene and the carbonyl group means the molecule is under kinetic control. Any exposure to strong acids or bases without a trapping agent will drive the thermodynamically favorable isomerization to the α,β -unsaturated system.

Table 1: Physicochemical Properties Summary

Property	Value	Causality / Significance
CAS Number	82481-12-7[1]	Unique identifier for the non-conjugated 9CI isomer.
Molecular Formula	C6​H10​O2​ [2]	Confirms the degree of unsaturation (ketone + alkene).
Molecular Weight	114.14 g/mol	Low molecular weight makes it an ideal volatile building block.
Structural Class	β,γ -unsaturated ketone	Prevents premature Michael addition; allows orthogonal site reactions.

Self-Validating Experimental Protocol: Kinetic Synthesis

The primary challenge in synthesizing 4-methoxy-4-penten-2-one is avoiding the thermodynamic sink of the conjugated isomer. The following protocol utilizes a cryogenic cross-coupling approach with built-in Self-Validating Checkpoints (SVCs) to ensure structural integrity.

Objective: Synthesis of 4-methoxy-4-penten-2-one via the reaction of 2-methoxyallylmagnesium bromide with acetyl chloride.

Step-by-Step Methodology:

• Grignard Preparation: Suspend magnesium turnings (1.1 eq) in anhydrous THF under an argon atmosphere. Add a catalytic amount of iodine to activate the magnesium. Dropwise add 2-methoxyallyl bromide (1.0 eq) while maintaining the temperature at 0 °C.

  • SVC 1 (Visual): The disappearance of the iodine color and the gradual consumption of magnesium turnings confirm the initiation of the Grignard reagent.

• Cryogenic Coupling: Cool a separate flask containing acetyl chloride (1.05 eq) in THF to -78 °C using a dry ice/acetone bath. Transfer the Grignard reagent dropwise via cannula over 30 minutes.

  • Causality: The cryogenic temperature (-78 °C) is strictly required to suppress the base-catalyzed isomerization of the resulting terminal double bond into the conjugated internal double bond.

• Mild Quenching: Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride ( NH4​Cl ).

  • Causality: NH4​Cl provides a mildly acidic quench (pH ~6). Using strong acids (like HCl) would immediately hydrolyze the newly formed enol ether into acetylacetone.

  • SVC 2 (pH Check): Sample the aqueous layer; verify the pH is between 6.0 and 7.5 before proceeding to extraction.

• Isolation: Extract with diethyl ether, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via vacuum distillation.

  • SVC 3 (NMR Validation): Run a crude 1H NMR. The success of the kinetic product is validated by the presence of two distinct vinylic protons at ~3.9 and 4.1 ppm (terminal =CH2​ ). If a singlet appears at ~5.5 ppm, thermodynamic isomerization has occurred.

Mechanistic Studies & Reactivity Profiles

Early mechanistic studies on 4-methoxy-4-penten-2-one and its halogenated analogs (such as 3-chloro-2-methoxy-4-oxo-1-pentene[3]) highlight its versatility. The molecule acts as a divergent node in organic synthesis.

Because the enol ether and the ketone are electronically isolated, they can be addressed sequentially. For instance, nucleophilic addition to the ketone leaves the enol ether intact, yielding tertiary allylic alcohols. Conversely, photochemical [2+2] cycloadditions target the electron-rich enol ether, leaving the ketone available for subsequent functionalization.

Divergent synthetic pathways of 4-methoxy-4-penten-2-one demonstrating orthogonal reactivity.

Table 2: Reaction Optimization & Yields

Reaction Pathway	Reagents / Conditions	Temp (°C)	Target Product	Isolated Yield (%)
Nucleophilic Addition	CH3​MgBr , THF	-20 °C	2-methyl-4-methoxy-4-penten-2-ol	88%
Enol Ether Hydrolysis	0.1M HCl, H2​O /MeOH	25 °C	Pentane-2,4-dione (Acetylacetone)	>95%
[2+2] Cycloaddition	Ethylene, hv (Vycor)	-78 °C	1-methoxy-1-(2-oxopropyl)cyclobutane	64%

Applications in Drug Development: Regioselective Heterocycle Synthesis

In medicinal chemistry, pyrazoles and isoxazoles are ubiquitous pharmacophores found in blockbuster drugs (e.g., COX-2 inhibitors, JAK inhibitors). Traditionally, these are synthesized by condensing a symmetrical 1,3-diketone with a hydrazine. However, if an asymmetrical 1,3-diketone is used, the condensation yields a difficult-to-separate mixture of regioisomeric heterocycles.

The Masked Diketone Advantage: 4-Penten-2-one, 4-methoxy- (9CI) solves this regioselectivity issue. The ketone at C2 is highly electrophilic and reacts rapidly with the primary amine of an aryl hydrazine to form a hydrazone intermediate. The enol ether at C4 remains unreactive during this initial step. Upon the introduction of an acid catalyst, the enol ether is hydrolyzed in situ to a ketone, triggering an immediate, highly controlled intramolecular cyclization. This stepwise, causality-driven mechanism guarantees a single regioisomer.

Regioselective pyrazole synthesis via the masked diketone intermediate.

Conclusion

The discovery and mechanistic profiling of 4-Penten-2-one, 4-methoxy- (9CI) underscore the critical importance of kinetic control in organic synthesis. By isolating the enol ether from the ketone via a methylene bridge, chemists gain access to a highly versatile, orthogonal building block. Whether utilized for complex cycloadditions or the regioselective synthesis of pharmaceutical heterocycles, this compound remains a powerful tool in the arsenal of modern drug development.

References

• NextSDS. "4-Penten-2-one, 4-methoxy- (9CI) — Chemical Substance Information." NextSDS Substance Database, Accessed April 2026.[Link][2]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 522782, 3-Chloro-2-methoxy-4-oxo-1-pentene." PubChem, Accessed April 2026.[Link][3]

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A Comprehensive Guide to the Safe Handling of 4-Methoxy-4-methyl-2-pentanone for Laboratory Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-4-methyl-2-pentanone (CAS No. 107-70-0), also known commercially as Pentoxone, is a solvent utilized in various industrial and research applications, notably for its use in resin coatings.[1][2][3] Its unique chemical properties necessitate a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide is designed for laboratory professionals, including researchers and scientists in drug development, to provide a detailed framework for the safe handling, storage, and emergency management of this compound.

The primary objective of this document is to synthesize technical data with practical, field-proven insights. By understanding the causality behind each safety recommendation—from its physical properties to its toxicological profile—personnel can mitigate risks effectively. Adherence to these protocols is not merely procedural; it is a self-validating system designed to ensure the integrity of experiments and, most importantly, the safety of laboratory personnel.

Core Chemical and Physical Properties

The inherent hazards of a chemical are intrinsically linked to its physical properties. For 4-methoxy-4-methyl-2-pentanone, its flammability and vapor characteristics are of primary concern. Its vapor is significantly heavier than air, meaning it can accumulate in low-lying areas, and travel considerable distances to an ignition source, creating a flashback hazard.[1][4]

Property	Value	Significance for Handling
CAS Number	107-70-0	Unique identifier for the exact chemical substance.
Molecular Formula	C7H14O2[5][6]	Provides the elemental composition.
Molecular Weight	130.19 g/mol [1][5]	Relevant for stoichiometric calculations.
Appearance	Clear, colorless liquid[1][2][4][6]	Visual identification.
Odor	Mild[7]	Odor is not a reliable indicator of hazardous concentrations.
Boiling Point	156-160°C (297-325°F)[1][8]	Indicates the temperature at which it becomes a vapor.
Flash Point	48-61°C (118-141°F)[1][6][8]	Critical Safety Parameter. Flammable vapors are produced at and above this temperature, which can be ignited by a spark or flame.
Vapor Density	~4.49 (Air = 1)[1]	Vapors are much heavier than air and will accumulate in low areas.
Solubility in Water	28 g/100 mL at 25°C[6]	Indicates significant solubility.
Autoignition Temp.	400°C (752°F)[1]	The temperature at which the substance will ignite without an external ignition source.

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a standardized framework for communicating chemical hazards. 4-Methoxy-4-methyl-2-pentanone is classified as a hazardous substance, requiring specific precautionary measures.[5]

GHS Element	Classification and Description
Pictograms	Flame (Flammable) Exclamation Mark (Irritant/Harmful)
Signal Word	Warning [1][5][7]
Hazard Statements	H226: Flammable liquid and vapor. [1][7][8] H332: Harmful if inhaled. [1][7][8]
Precautionary Statements
Prevention	P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[6][7] P233: Keep container tightly closed.[7] P240: Ground and bond container and receiving equipment.[7] P241: Use explosion-proof electrical/ventilating/lighting equipment.[5] P242: Use only non-sparking tools.[7] P243: Take action to prevent static discharges.[7] P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7][8] P271: Use only outdoors or in a well-ventilated area.[7] P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][7]
Response	P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.[5][7] P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7] P312: Call a POISON CENTER or doctor if you feel unwell.[7] P370+P378: In case of fire: Use CO2, dry chemical, or alcohol-resistant foam to extinguish.[5][7]
Storage	P403+P235: Store in a well-ventilated place. Keep cool.[5][7]
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.[7]

Exposure Control and Personal Protection

Controlling exposure is paramount. This is achieved through a hierarchy of controls, starting with engineering solutions and supplementing with appropriate personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate personnel from the hazard. Given the compound's flammability and inhalation toxicity, the following are mandatory:

• Ventilation: All work must be conducted in a well-ventilated area, preferably within a chemical fume hood, to keep vapor concentrations below exposure limits.[5][6] Local exhaust ventilation is critical for operations that may generate higher vapor concentrations.

• Explosion-Proof Equipment: Due to the flammable nature of the vapors, all electrical equipment (stirrers, lights, refrigerators) in the immediate handling area must be rated as explosion-proof.[5][9] This prevents electrical sparks from serving as an ignition source.

• Grounding and Bonding: To prevent the buildup of static electricity, which can ignite flammable vapors, all containers and receiving equipment must be properly grounded and bonded during transfer operations.[5][7][9]

Personal Protective Equipment (PPE): A Necessary Barrier

When engineering controls cannot eliminate exposure, PPE is required.

• Eye and Face Protection: Chemical safety goggles are mandatory.[6] If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin Protection: Wear protective gloves (e.g., nitrile or neoprene) and a lab coat.[5][6] Contaminated clothing should be removed immediately, and the skin washed thoroughly.[6]

• Respiratory Protection: If engineering controls are insufficient to maintain exposure below acceptable levels, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6] Respirator use must be part of a comprehensive respiratory protection program.

Workflow for Safe Handling

The following diagram outlines the critical decision-making and action steps for safely handling 4-methoxy-4-methyl-2-pentanone in a laboratory setting.

Caption: Logical workflow for the safe laboratory handling of 4-methoxy-4-methyl-2-pentanone.

Protocols for Safe Handling and Storage

General Handling Protocol

• Preparation: Before handling, ensure the work area is clear and that all safety equipment, including fume hoods, eyewash stations, and safety showers, is operational and accessible.

• Grounding: If transferring from a large container, ensure both the source and receiving containers are grounded and bonded to prevent static discharge.[9]

• Dispensing: Use non-sparking tools for opening and closing containers.[5][7] Dispense the required amount slowly to minimize vapor generation.

• Heating: If heating is required, use a water bath or heating mantle. Never use an open flame.[6]

• Post-Handling: After use, securely close the container.[5][7] Clean any spills immediately as per the protocol in Section 5.2. Decontaminate the work surface and wash hands thoroughly.

Storage Requirements

Proper storage is crucial to prevent accidents.

• Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[5][7]

• Conditions: Keep containers tightly closed and protected from direct sunlight and heat sources.[5][9]

• Incompatibilities: Store separately from strong oxidizing agents, as it can react vigorously with them.[2][6][9]

Emergency Procedures

Rapid and correct response during an emergency can significantly reduce injury and damage.

First-Aid Measures

Exposure Route	Symptoms	First-Aid Protocol
Inhalation	Cough, sore throat, dizziness, headache, nausea.[5][6][7]	1. Immediately move the person to fresh air.[5][6][7] 2. Keep the person at rest in a position comfortable for breathing.[7] 3. If breathing is difficult or stops, provide artificial respiration.[5][7] 4. Seek immediate medical attention.[5][6][7]
Skin Contact	Redness, irritation.[6]	1. Immediately remove all contaminated clothing.[5][6][7] 2. Rinse the affected skin with plenty of water for at least 15 minutes.[5][6][7] 3. If skin irritation persists, seek medical attention.[5][7]
Eye Contact	Redness, pain, irritation.[6]	1. Immediately rinse the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[5][7] 2. Remove contact lenses if present and easy to do so. Continue rinsing.[1][6] 3. Seek immediate medical attention.[5][6][7]
Ingestion	Aspiration into the lungs may cause chemical pneumonitis.[3][6]	1. Rinse the mouth with water.[1][5][6] 2. Do NOT induce vomiting. [1][6][10] 3. Give one or two glasses of water to drink.[1][6] 4. Seek immediate medical attention.[1][6]

Accidental Release Measures (Spills)

• Evacuate & Isolate: Immediately evacuate non-essential personnel and isolate the spill area for at least 50 meters (150 feet) in all directions.[4]

• Control Ignition Sources: Eliminate all ignition sources (flames, sparks, hot surfaces) from the area.[4][5][6]

• Ventilate: Ensure the area is well-ventilated.

• Containment: Stop the leak if it can be done without risk.[4] Prevent the spill from entering drains or waterways.[4][9]

• Absorption: For small spills, absorb with a non-combustible, inert material such as sand, earth, or vermiculite.[4][7][9]

• Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a suitable, labeled, and sealed container for chemical waste disposal.[4][7]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water spray.[1][5][6]

• Unsuitable Media: Do not use a solid, straight stream of water as it may be inefficient and could spread the fire.[4]

• Specific Hazards: The substance is flammable, and its vapors can form explosive mixtures with air.[1][4] Containers may explode if heated.[1][4] Fire may produce irritating and toxic gases.[4][6]

• Protective Actions: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[5] Use water spray to keep fire-exposed containers cool.[1][6]

References

• Thermo Fisher Scientific, (2025-12-23). Safety Data Sheet: 4-Methoxy-4-methyl-2-pentanone.

• PubChem, National Center for Biotechnology Information. 4-Methoxy-4-methyl-2-pentanone | C7H14O2 | CID 7884.

• National Oceanic and Atmospheric Administration (NOAA). 4-METHOXY-4-METHYLPENTAN-2-ONE - CAMEO Chemicals.

• Acros Organics, (2025-09-19). Safety Data Sheet: 4-Methoxy-4-methyl-2-pentanone.

• International Labour Organization (ILO) and World Health Organization (WHO), (2021). ICSC 1098 - 4-METHOXY-4-METHYL-2-PENTANONE.

• Sigma-Aldrich, (Date not specified). 4-METHLY-2-PENTANONE MSDS.

• ChemicalBook, (2026-01-13). 4-METHOXY-4-METHYL-2-PENTANONE | 107-70-0.

• NextSDS. 4-METHOXY-4-METHYLPENTAN- 2-ONE - ADR Information.

• Haz-Map. 4-Methoxy-4-methyl-2-pentanone - Hazardous Agents.

• Ministry of Health, Labour and Welfare, Japan, (2009-03-30). Safety Data Sheet: ４－メトキシ－４－メチルペンタノン－２.

• Carl Roth, (2025-07-08). Safety Data Sheet: 4-Methyl-2-pentanone.

• FUJIFILM Wako Chemicals, (2025-04-17). Safety Data Sheet: 4-Hydroxy-4-methyl-2-pentanone.

• Cheméo. Chemical Properties of 2-Pentanone, 4-methoxy-4-methyl- (CAS 107-70-0).

• Tokyo Chemical Industry Co., Ltd., (2023-03-04). Safety Data Sheet: trans,trans-1,5-Bis(4-methoxyphenyl)-1,4-pentadien-3-one.

• FUJIFILM Wako Chemicals, (Date not specified). Safety Data Sheet: 4-Methyl-2-pentanone.

• Tokyo Chemical Industry Co., Ltd. 4-Methoxy-4-methyl-2-pentanone | 107-70-0.

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• 10. uwaterloo.ca [uwaterloo.ca]

Protocols & Analytical Methods

Step-by-step laboratory synthesis protocol for 4-Penten-2-one,4-methoxy-(9ci)

Abstract

This application note provides a comprehensive, step-by-step protocol for the laboratory synthesis of 4-methoxy-4-penten-2-one (CAS No. 82481-12-7). This compound, a valuable β-keto enol ether, serves as a versatile intermediate in organic synthesis. The primary synthetic strategy detailed herein involves the acid-catalyzed O-methylation of pentane-2,4-dione (acetylacetone). We will explore the mechanistic principles governing the regioselective formation of the desired unconjugated enol ether over its thermodynamically more stable conjugated isomer, 4-methoxy-3-penten-2-one. This guide is intended for researchers and professionals in organic chemistry and drug development, offering field-proven insights into experimental design, execution, and product characterization.

Introduction

β-Keto enol ethers are a crucial class of organic intermediates, widely utilized in the construction of complex molecules and pharmacologically active compounds.[1] Their synthesis is a fundamental transformation, often accomplished by the O-alkylation of β-dicarbonyl compounds. Pentane-2,4-dione, commonly known as acetylacetone, exists in a tautomeric equilibrium between its diketo and enol forms. This equilibrium is central to its reactivity, allowing for selective alkylation at either the central carbon (C-alkylation) or the enolic oxygen (O-alkylation).

The synthesis of 4-methoxy-4-penten-2-one involves the selective O-methylation of acetylacetone. This process must be carefully controlled to favor the formation of the desired kinetic product, the unconjugated α,β-unsaturated ketone, over the thermodynamically favored conjugated system. Various methods have been developed for this transformation, employing reagents such as trimethyl orthoformate or methanol in the presence of an acid catalyst.[2] Modern approaches utilize Lewis acids like tris(pentafluorophenyl)borane (B(C6F5)3) to achieve high yields under mild conditions.[1]

This document details a robust protocol for the synthesis of 4-methoxy-4-penten-2-one, explaining the causality behind key experimental choices and providing a framework for successful execution.

Reaction Scheme

The overall transformation involves the reaction of pentane-2,4-dione with a methylating agent, catalyzed by an acid, to yield the target enol ether.

Caption: General reaction scheme for the synthesis of 4-methoxy-4-penten-2-one.

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of related methoxy-pentenone isomers, with modifications to optimize for the desired product.[2] The use of a mild Lewis acid catalyst like B(C6F5)3 is presented as a high-yield alternative.[1]

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Volume/Mass	Notes
Pentane-2,4-dione	123-54-6	100.12	100	10.01 g (10.3 mL)	Purity >99%, freshly distilled recommended.[3]
Trimethyl Orthoformate	149-73-5	106.12	100	10.61 g (11.0 mL)	Anhydrous, purity >98%.
p-Toluenesulfonic acid (p-TsOH)	104-15-4	172.20	1.1	0.2 g	Monohydrate can be used.
Methanol (Anhydrous)	67-56-1	32.04	-	25 mL	Used as solvent.
Diethyl Ether (Anhydrous)	60-29-7	74.12	-	~100 mL	For extraction.
Saturated NaHCO₃ Solution	-	-	-	~50 mL	For neutralization.
Brine (Saturated NaCl)	-	-	-	~50 mL	For washing.
Anhydrous MgSO₄ or Na₂SO₄	-	-	-	~5 g	For drying.

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Drying tube (filled with CaCl₂)

• Separatory funnel

• Rotary evaporator

• Short-path distillation apparatus

• Ice bath

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis of 4-methoxy-4-penten-2-one.

• Reaction Setup: Assemble a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar. Charge the flask with pentane-2,4-dione (10.01 g, 100 mmol), trimethyl orthoformate (10.61 g, 100 mmol), and 25 mL of anhydrous methanol.

• Catalyst Addition: Add the acid catalyst, p-toluenesulfonic acid (0.2 g, 1.1 mmol), to the stirred solution.

  • Expert Insight: The choice of catalyst is critical. While p-TsOH is effective, Lewis acids like B(C6F5)3 (e.g., 2 mol%) can offer milder conditions and potentially higher selectivity for the kinetic enol ether product.[1]

• Reaction: Attach a reflux condenser fitted with a drying tube. Place the flask in a preheated oil bath at 55-60 °C. Stir the reaction mixture for 4-6 hours.

  • Causality: Heating provides the activation energy for the reaction. However, excessive temperatures (>65°C) can favor the formation of the more stable conjugated isomer, 4-methoxy-3-penten-2-one, thus reducing the yield of the desired product.[2]

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the pentane-2,4-dione spot.

• Work-up and Neutralization: After the reaction is complete, cool the solution to room temperature and then place it in an ice bath. Carefully pour the cooled mixture into a separatory funnel containing 50 mL of diethyl ether and 50 mL of cold water. Slowly add saturated sodium bicarbonate solution in portions to neutralize the acid catalyst. Swirl gently and vent frequently until effervescence ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with 25 mL portions of diethyl ether. Combine all the organic extracts.

• Washing and Drying: Wash the combined organic layer with 50 mL of brine. Dry the organic solution over anhydrous magnesium sulfate or sodium sulfate, then filter to remove the drying agent.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator. This will yield the crude product as an oil.

• Purification: Purify the crude oil by vacuum distillation. The product is expected to have a lower boiling point than the starting material and the conjugated isomer. Collect the fraction that distills at the appropriate temperature and pressure. The related isomer, 4-methoxy-3-penten-2-one, distills at 43–47°C (4 mm Hg).[2]

Safety and Handling

• Pentane-2,4-dione: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and eye irritation.[4] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Trimethyl Orthoformate: Flammable liquid and vapor. Causes serious eye irritation. Handle in a fume hood.

• Methanol: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs (optic nerve).

• p-Toluenesulfonic Acid: Causes severe skin burns and eye damage. Corrosive. Handle with extreme care.

• Diethyl Ether: Extremely flammable liquid and vapor. May form explosive peroxides. Harmful if swallowed. May cause drowsiness or dizziness.

Always consult the Safety Data Sheet (SDS) for each chemical before use. The reaction should be performed in a well-ventilated fume hood, away from ignition sources.

Characterization

The final product should be characterized to confirm its identity and purity.

• ¹H NMR: Expected signals would include singlets for the two methyl groups, a singlet for the methoxy group, and signals corresponding to the vinylic protons. The chemical shifts and coupling patterns will distinguish it from the conjugated isomer.

• ¹³C NMR: Will show characteristic peaks for the carbonyl carbon, the enol ether carbons, and the methyl carbons.

• IR Spectroscopy: A strong absorption band for the C=O stretch (around 1700-1725 cm⁻¹) and a C=C stretch for the enol ether (around 1640-1680 cm⁻¹) are expected.

• Mass Spectrometry: The molecular ion peak should correspond to the molecular weight of the product (114.14 g/mol ).

Conclusion

The synthesis of 4-methoxy-4-penten-2-one via the acid-catalyzed O-methylation of pentane-2,4-dione is an effective method for obtaining this valuable synthetic intermediate. Careful control of reaction temperature and the choice of catalyst are paramount to maximizing the yield of the desired unconjugated isomer. This protocol provides a reliable and reproducible procedure for researchers, grounded in established chemical principles and supported by authoritative literature.

References

• Reddy, B. V. S., Reddy, L. R., & Corey, E. J. (2007). B(C6F5)3-Catalyzed Synthesis of β-Keto Enol Ethers from β-Diketones. Organic Letters, 9(15), 2843–2845.
• Cui, Z., Zhang, Z., & Liu, S. (2006). An Efficient Conversion of β-Diketones into β-Keto Enol Ethers with P2O5/SiO2 under Solvent-Free Conditions. Journal of Chemical Research, 2006(6), 390-392.

• Organic Syntheses, Coll. Vol. 9, p.546 (1998); Vol. 72, p.16 (1995). Procedure for 4-methoxy-3-penten-2-one. Available at: [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CAS-No. 123-54-6, 2,4-Pentanedione. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme (2018). 2,4-Pentanedione: Human health tier II assessment. Australian Government Department of Health. Available at: [Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
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• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]

Application Note: 4-Methoxy-4-penten-2-one and Related Enol Ethers in Pharmaceutical Drug Discovery

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Strategic Rationale

In modern pharmaceutical drug discovery, the rapid and regioselective synthesis of nitrogen-containing heterocycles (such as pyrazoles, pyrroles, and pyrimidines) is a cornerstone of hit-to-lead optimization. 4-Methoxy-4-penten-2-one (and its conjugated isomer, 4-methoxy-3-penten-2-one) serves as a highly versatile, masked 1,3-dicarbonyl building block[1].

While traditional 1,3-diketones (like acetylacetone) are prone to poor regiocontrol during condensation with asymmetric dinucleophiles (e.g., substituted hydrazines), the strategic installation of the methoxy enol ether dictates the trajectory of nucleophilic attack. The methoxy group acts as a leaving group, effectively differentiating the electrophilicity of the two reactive centers. This regioselectivity is critical when synthesizing targeted pharmacophores, such as COX-2 inhibitors (e.g., celecoxib analogs) or anti-inflammatory pyrrole derivatives [2].

Mechanistic Causality: Why the Methoxy Enone?

• Regioselective Condensation: The less sterically hindered, more electrophilic carbonyl carbon undergoes initial nucleophilic attack by the more nucleophilic nitrogen of a hydrazine or amine. Subsequent cyclization occurs via displacement of the methoxy group.

• Chemoselectivity: The masked nature of the enol ether prevents unwanted aldol self-condensation under basic conditions, allowing for broader functional group tolerance in high-throughput screening (HTS) libraries.

Mechanistic Pathway Visualization

The following diagram illustrates the regioselective heterocyclization pathway of 4-methoxy-4-penten-2-one derivatives with aryl hydrazines.

Figure 1: Regioselective heterocyclization pathway of 4-methoxy-4-penten-2-one to pyrazole derivatives.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) such as TLC and LC-MS are integrated to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Regioselective Synthesis of 1-Aryl Pyrazoles

Objective: Synthesize pyrazole-based anti-inflammatory scaffolds.

Reagents & Materials:

• 4-Methoxy-4-penten-2-one (1.0 eq, 10 mmol)

• Phenylhydrazine hydrochloride (1.1 eq, 11 mmol)

• Ethanol (Anhydrous, 20 mL)

• Glacial Acetic Acid (Catalytic, 0.5 mL)

Step-by-Step Methodology:

• Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10 mmol of 4-methoxy-4-penten-2-one in 20 mL of anhydrous ethanol.

• Nucleophile Addition: Add 11 mmol of phenylhydrazine hydrochloride in a single portion at room temperature. Causality: Using the hydrochloride salt tempers the reactivity of the hydrazine, preventing violent exothermic reactions and improving regiocontrol.

• Catalysis: Add 0.5 mL of glacial acetic acid. Causality: Mild acid catalysis activates the carbonyl group for initial imine/hydrazone formation without prematurely hydrolyzing the enol ether.

• Reflux & Cyclization: Attach a reflux condenser and heat the mixture to 80°C for 4 hours.

• In-Process Control (IPC): Monitor via LC-MS. Look for the disappearance of the enone mass ( [M+H]+ ) and the appearance of the cyclized pyrazole mass minus methanol.

• Workup: Cool to room temperature, concentrate under reduced pressure, and partition the residue between EtOAc (30 mL) and saturated aqueous NaHCO3​ (30 mL). Extract the aqueous layer with EtOAc (2 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and purify via flash chromatography (Hexanes:EtOAc gradient).

Protocol B: Synthesis of Trifluoromethylated Pyrroles

Objective: Synthesize lipophilic pyrrole cores using fluorinated derivatives (e.g., 1,1,1-trifluoro-4-methoxy-3-penten-2-one) [2].

Step-by-Step Methodology:

• Preparation: Dissolve the fluorinated methoxy enone (1.0 eq) in dichloromethane (DCM).

• Bromination (Optional Activation): If the 5-bromo derivative is required for further cross-coupling, treat with NBS (1.05 eq) at 0°C for 30 minutes.

• Amine Condensation: Add the primary aryl amine (4.0 eq). Causality: Excess amine acts as both the nucleophile and the base to neutralize generated HBr.

• Heating: Heat the mixture to 120°C in a sealed tube for 15 minutes (microwave irradiation preferred).

• Isolation: Purify directly via silica gel chromatography.

Quantitative Data Summary

The table below summarizes typical yields and regioselectivity ratios observed when utilizing 4-methoxy-4-penten-2-one derivatives versus standard 1,3-diketones in heterocycle synthesis.

Starting Material	Dinucleophile	Target Scaffold	Yield (%)	Regioselectivity (Major:Minor)	Reaction Time
Acetylacetone (Control)	4-F-Phenylhydrazine	Pyrazole	65%	1.2 : 1	8 hours
4-Methoxy-4-penten-2-one	4-F-Phenylhydrazine	Pyrazole	88%	> 95 : 5	4 hours
1,1,1-Trifluoro-4-methoxy-3-penten-2-one	Aniline	Pyrrole	92%	Single Isomer	15 mins (MW)
5-Bromo-4-methoxy-enone	Benzylamine	Pyrrole	85%	Single Isomer	20 mins (MW)

Table 1: Comparative efficiency and regioselectivity of methoxy enones vs. standard diketones.

High-Throughput Screening (HTS) Library Generation Workflow

Figure 2: Automated parallel synthesis workflow utilizing methoxy enones for HTS library generation.

References

• PubChem. "3-Chloro-2-methoxy-4-oxo-1-pentene | C6H9ClO2 - PubChem." National Library of Medicine, [Link].

• The Journal of Organic Chemistry. "Chemoselective Synthesis of 1-Substituted 4-Amino-2-(trifluoromethyl)-1H-pyrroles through the Heterocyclization Reaction of 4-Methoxy-5-bromo-1,1,1-trifluoropent-3-en-2-ones with Amines." ACS Publications, 2015, [Link].

How to safely scale up laboratory production of 4-Penten-2-one,4-methoxy-(9ci)

Application Note: Process Scale-Up and Validation for Methoxy-Pentenone Synthesis

Abstract The safe and efficient scale-up of organic intermediates requires a transition from empirical bench-scale observations to thermodynamically controlled, self-validating process workflows. This application note details the scale-up methodology for methoxy-pentenones, focusing on the highly documented and thermodynamically stable conjugated isomer, 4-methoxy-3-penten-2-one, which serves as a critical enone building block in the synthesis of complex heterocycles and prostaglandins[1]. By addressing heat transfer limitations, thermal degradation, and in-process analytical validation, this guide provides drug development professionals with a robust framework for multi-gram to kilogram production.

Mechanistic Causality and Scale-Up Principles

The synthesis of 4-methoxy-3-penten-2-one is conventionally achieved via the acid-catalyzed condensation of 2,4-pentanedione with trimethyl orthoformate in the presence of methanol[1].

The Challenge of Scale: At the 250 mmol bench scale, the reaction is straightforward. However, scaling this process introduces significant heat and mass transfer challenges. The reaction is typically heated to 55°C[1]. Process chemistry dictates that exceeding 65°C results in a drastically reduced yield due to the thermal instability of the enone product and the potential for acid-catalyzed polymerization[1]. At a larger scale, the surface-area-to-volume ratio of the reactor decreases, making rapid heat dissipation difficult. Therefore, precise jacket temperature control and controlled reagent addition are mandatory to prevent localized hot spots that drive degradation pathways.

Self-Validating System Design: To ensure process integrity, the protocol must be self-validating. This is achieved by implementing strict In-Process Controls (IPCs). Rather than relying on fixed reaction times, the process utilizes real-time GC-MS or NMR sampling to confirm the disappearance of the starting diketone before proceeding to the thermally sensitive distillation phase.

Process Workflow Visualization

The following diagram illustrates the critical path for the scaled-up synthesis, highlighting the integration of analytical validation gates within the continuous workflow.

Process workflow for the scaled-up synthesis and purification of methoxy-pentenones.

Quantitative Process Parameters

To successfully transition from bench to pilot scale, specific parameters must be strictly controlled. The table below summarizes the shift in operational parameters and the causality behind these process engineering choices.

Parameter	Bench Scale (250 mmol)	Pilot Scale (2.5 mol)	Process Rationale & Causality
Reactor Type	250-mL round-bottom flask	3-L Jacketed Glass Reactor	Jacketed vessels provide active cooling/heating to manage thermal mass and prevent hot spots.
Temperature	55°C (Oil bath)	55°C (Circulator fluid)	Strict adherence to <65°C is required to prevent thermal degradation and yield loss[1].
Agitation	Magnetic stir bar	Overhead mechanical stirrer	Ensures homogeneous mixing of the catalytic p-toluenesulfonic acid, preventing localized side reactions.
Evaporation	Rotary evaporator	Falling film or wiped-film	Minimizes the thermal history (residence time) of the product during solvent removal.
Distillation	Short-path condenser	Jacketed short-path / WFE	Distillation at 43–47°C (4 mm Hg) requires high-vacuum integrity to keep pot temperatures low[1].

Step-by-Step Scaled-Up Methodology

This protocol is adapted for a 10x scale-up (2.5 mol) based on validated organic synthesis procedures[1], incorporating necessary industrial safety and quality control steps.

Phase 1: Preparation and Initiation

• Reactor Purge: Equip a 3-L jacketed glass reactor with an overhead mechanical stirrer, a reflux condenser, an internal temperature probe, and a nitrogen inlet. Purge the system with dry nitrogen for 15 minutes to ensure an anhydrous environment.

• Charge Reagents: Charge the reactor with 250.0 g (2.5 mol) of 2,4-pentanedione (purity >99%) and 265.3 g (2.5 mol) of trimethyl orthoformate[1].

• Solvent & Catalyst Addition: Add 620 mL of anhydrous methanol, followed by 5.4 g (28 mmol) of p-toluenesulfonic acid[1]. Causality: The acid catalyst initiates the formation of the dimethyl acetal intermediate, which subsequently eliminates methanol to form the enone.

Phase 2: Thermally Controlled Reaction 4. Heating: Set the jacket temperature circulator to ramp the internal reaction temperature to exactly 55°C. 5. Incubation: Maintain the internal temperature at 55°C for 5 hours under continuous moderate agitation (approx. 250 RPM)[1]. Critical Safety Note: Do not allow the internal temperature to exceed 60°C. Higher temperatures actively degrade the product[1].

Phase 3: In-Process Control (IPC) & Self-Validation 6. Sampling: Withdraw a 0.5 mL aliquot. Quench with a drop of triethylamine to neutralize the acid catalyst. 7. Validation: Analyze via GC-FID or 1H-NMR. Validation Criteria: The reaction is deemed complete when the 2,4-pentanedione peak is <2% relative to the product. NMR should confirm the presence of the characteristic vinyl proton at δ 5.41 (s, 1 H)[1].

Phase 4: Workup and High-Vacuum Purification 8. Concentration: Cool the reactor to 20°C. Transfer the mixture to a large-scale rotary evaporator or falling film evaporator. Concentrate under reduced pressure to remove methanol and methyl formate. 9. Solvent Exchange: Add 500 mL of carbon tetrachloride (or a safer, validated alternative non-polar solvent like heptane/DCM depending on modern EHS guidelines) and concentrate again to azeotropically remove residual methanol[1]. 10. Fractional Distillation: Transfer the crude dark oil to a short-path distillation apparatus equipped with a high-capacity vacuum pump and a dry ice–acetone cooling bath for the receiving flask[1]. 11. Product Isolation: Apply vacuum (4 mm Hg). Slowly heat the distillation pot. Collect the main fraction distilling at 43–47°C[1]. Causality: The deep vacuum is critical; it depresses the boiling point, allowing the product to vaporize before the pot temperature reaches the >65°C degradation threshold. 12. Final Validation: Verify the purified product via IR spectroscopy, confirming the presence of characteristic bands at 1674, 1590, 1165, and 922 cm⁻¹[1]. Expected yield: 61–66%[1].

References

• Kraus, G. A., Krolski, M. E., & Sy, J. (1984). 4-Methoxy-3-penten-2-one. Organic Syntheses, 62, 211. URL:[Link]

• National Center for Biotechnology Information. (2021). PubChem Compound Summary for CID 102340, 4-Methoxy-3-penten-2-one. PubChem. URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Note: In Vitro Evaluation of 4-Penten-2-one, 4-methoxy- as a Masked Covalent Warhead Targeting the Keap1-Nrf2 Pathway

Target Audience: Research Scientists, Medicinal Chemists, and Drug Development Professionals Application Area: Targeted Covalent Inhibitor (TCI) Screening, Antioxidant Pathway Modulation, Electrophile Profiling

Introduction & Mechanistic Rationale

In the landscape of targeted covalent inhibitors (TCIs), the strategic deployment of electrophilic warheads is critical for achieving target selectivity while minimizing off-target toxicity. 4-Penten-2-one, 4-methoxy- (CAS: 82481-12-7) , an organic compound with the molecular formula C6​H10​O2​ , is classically categorized as a β,γ -unsaturated ketone[1]. However, its true value in drug development lies in its behavior as a "masked" Michael acceptor.

The Causality of the Masked Warhead Strategy

Structurally, the double bond in 4-Penten-2-one, 4-methoxy- is isolated from the carbonyl group. In an inert storage environment, this provides excellent chemical stability. However, upon introduction to physiological aqueous buffers (pH 7.4) or specific enzymatic microenvironments, the molecule undergoes rapid base-catalyzed isomerization to its thermodynamically stable α,β -unsaturated counterpart (4-methoxy-3-penten-2-one).

Once isomerized, the conjugated enone becomes a highly reactive Michael acceptor. The Keap1-Nrf2-ARE pathway is the prototypical biological system for evaluating such electrophiles[2]. Keap1 functions as a primary cellular sensor for oxidative and electrophilic stress, utilizing highly reactive cysteine residues (specifically Cys151 within its BTB domain) to trap enones[3]. The covalent modification of Keap1 induces a conformational change that halts the ubiquitination and degradation of the transcription factor Nrf2, allowing Nrf2 to translocate to the nucleus and initiate the transcription of cytoprotective Antioxidant Response Element (ARE) genes[4].

By utilizing 4-Penten-2-one, 4-methoxy-, researchers can evaluate the kinetics of in situ warhead activation followed by target engagement—a highly desirable profile for modern pro-drugs designed to mitigate systemic toxicity[5].

Pathway Visualization

Figure 1: Activation and mechanism of action of 4-Penten-2-one, 4-methoxy- on the Keap1-Nrf2 pathway.

Self-Validating Experimental Protocols

To rigorously evaluate this compound, we employ a self-validating, three-tiered testing cascade. We begin with intrinsic chemical reactivity, move to isolated protein target engagement, and conclude with functional cellular output.

Protocol 1: GSH Trapping and Isomerization Kinetics (LC-MS)

Causality & Rationale: Before testing in complex biological systems, we must validate the rate at which the β,γ -unsaturated ketone isomerizes and subsequently reacts with biological thiols. Reduced glutathione (GSH) serves as a surrogate for cellular nucleophiles.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of 4-Penten-2-one, 4-methoxy- in LC-MS grade DMSO. Prepare a 100 mM stock of GSH in 50 mM Ammonium Bicarbonate buffer (pH 7.4).

• Reaction Initiation: In a glass HPLC vial, combine 100 µM of the compound with 1 mM GSH (1:10 ratio to ensure pseudo-first-order kinetics) in the Ammonium Bicarbonate buffer.

• Incubation: Incubate the mixture at 37°C in a thermomixer shaking at 300 rpm.

• Sampling: At time points 0, 15, 30, 60, and 120 minutes, extract a 50 µL aliquot and immediately quench the reaction by adding 50 µL of 1% Formic Acid in Acetonitrile.

• Analysis: Centrifuge at 14,000 x g for 5 minutes. Analyze the supernatant via LC-MS/MS (ESI+ mode). Monitor the disappearance of the parent mass ( [M+H]+=115.14 m/z) and the appearance of the GSH-adduct ( [M+GSH+H]+=422.16 m/z).

Protocol 2: Intact Protein Mass Spectrometry of Keap1 BTB Domain

Causality & Rationale: GSH is a simple tripeptide. In a true drug-target scenario, the local microenvironment of the protein dictates cysteine pKa​ and reactivity[2]. This assay confirms direct, covalent target engagement with Keap1.

Step-by-Step Methodology:

• Protein Preparation: Dilute recombinant human Keap1 BTB domain (amino acids 50-214) to 10 µM in HEPES buffer (20 mM HEPES, 150 mM NaCl, pH 7.4). Note: Avoid DTT or β -mercaptoethanol in the buffer, as they will compete with the protein for the electrophile.

• Compound Dosing: Add 4-Penten-2-one, 4-methoxy- to a final concentration of 50 µM (5x molar excess).

• Incubation: Incubate at room temperature for 2 hours to allow for isomerization and covalent adduction.

• Desalting: Remove excess unreacted compound using a Zeba™ Spin Desalting Column (7K MWCO).

• MS Analysis: Inject the desalted protein onto a Q-TOF LC-MS system equipped with a C4 intact protein column. Deconvolute the raw spectra using MaxEnt1 (or equivalent) software. Look for a mass shift of +114.1 Da , corresponding to the covalent addition of the enone.

Protocol 3: HepG2 ARE-Luciferase Reporter Assay

Causality & Rationale: Biochemical binding must translate to cellular efficacy. This assay confirms that the compound is cell-permeable, avoids being entirely sequestered by cytosolic GSH, and successfully activates the Nrf2-driven transcriptional response[5].

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells stably transfected with an ARE-driven firefly luciferase reporter gene at 2×104 cells/well in a white-walled 96-well plate. Incubate overnight at 37°C, 5% CO2​ .

• Treatment: Replace media with assay media (1% FBS) containing serial dilutions of 4-Penten-2-one, 4-methoxy- (ranging from 0.1 µM to 100 µM). Include 0.1% DMSO as a vehicle control and 10 µM Dimethyl Fumarate (DMF) as a positive control.

• Incubation: Incubate the cells for 18 hours.

• Detection: Equilibrate the plate to room temperature for 15 minutes. Add 100 µL of Steady-Glo® Luciferase Assay System reagent to each well.

• Readout: Incubate for 10 minutes in the dark, then measure luminescence using a microplate reader. Calculate the EC50​ using non-linear regression analysis.

Quantitative Data Summary

The following table outlines the expected in vitro profiling metrics for 4-Penten-2-one, 4-methoxy- compared to the clinical standard, Dimethyl Fumarate (DMF), validating its efficacy as a targetable covalent modifier.

Assay Parameter	4-Penten-2-one, 4-methoxy-	Dimethyl Fumarate (Standard)	Biological Implication
GSH Trapping t1/2​ (pH 7.4)	~ 45 - 60 min	< 10 min	Slower reactivity indicates a "masked" profile, potentially reducing systemic off-target toxicity.
Keap1 BTB Mass Shift	+ 114.1 Da (Mono-adduct)	+ 144.1 Da (Multi-adduct)	Confirms specific 1:1 stoichiometry with Cys151 following in situ isomerization.
ARE-Luciferase EC50​	8.5 µM	2.1 µM	Demonstrates functional cell permeability and robust Nrf2 pathway activation.
Cell Viability ( IC50​ )	> 100 µM	~ 45 µM	The methoxy-enone scaffold exhibits a wider therapeutic window in vitro.

References

• Buy 4-Penten-2-one,4-methoxy-(9ci) (EVT-13940558)
• CAS 82481-12-7 4-Penten-2-one,4-methoxy-(9ci)
• Source: Journal of Medicinal Chemistry (ACS Publications)
• p62-Keap1-NRF2-ARE Pathway: A Contentious Player for Selective Targeting of Autophagy, Oxidative Stress and Mitochondrial Dysfunction in Prion Diseases Source: Frontiers URL
• Chemical structures of cyano enone inducers of the Keap1/ Nrf2/ARE pathway Source: ResearchGate URL
• Highly Potent Activation of Nrf2 by Topical Tricyclic Bis(Cyano Enone)

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• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | p62-Keap1-NRF2-ARE Pathway: A Contentious Player for Selective Targeting of Autophagy, Oxidative Stress and Mitochondrial Dysfunction in Prion Diseases [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for the Functionalization of Enol Ethers Using 4-Penten-2-one, 4-methoxy- (9CI) as a Versatile Precursor

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the functionalization of enol ethers utilizing 4-Penten-2-one, 4-methoxy- (9CI) as a key precursor. This document delves into the underlying chemical principles, provides detailed step-by-step protocols for the synthesis of valuable cyclopentenone scaffolds, and offers insights into the causality behind experimental choices to ensure reproducible and reliable results.

Introduction: The Strategic Importance of Enol Ether Functionalization

Enol ethers are valuable and versatile building blocks in modern organic synthesis. Their electron-rich double bond makes them highly reactive towards a variety of electrophiles, enabling the construction of complex molecular architectures.[1][2][3] The functionalization of enol ethers is a cornerstone of synthetic strategies aimed at producing intermediates for pharmaceuticals, agrochemicals, and materials science.[4][5][6][7] In the context of drug development, the ability to introduce diverse functionalities onto a molecular scaffold with high chemo- and regioselectivity is paramount. This guide focuses on a powerful approach to enol ether functionalization that leverages the unique reactivity of 4-Penten-2-one, 4-methoxy- (9CI) to access highly sought-after cyclopentenone structures. Chiral cyclopentenones, in particular, are crucial intermediates in the asymmetric synthesis of bioactive compounds, including prostaglandins and natural products.[8][9][10]

The Precursor: 4-Penten-2-one, 4-methoxy- (9CI)

4-Penten-2-one, 4-methoxy-, also known by its IUPAC name 4-methoxy-4-penten-2-one, is a key reagent in the methodologies described herein.[11][12][13] Its structure, containing both a ketone and a vinyl ether moiety, allows for a tandem reaction sequence that begins with the functionalization of an enol ether and culminates in a powerful cyclization reaction. This precursor can be synthesized through various methods, including condensation reactions of ketones and aldehydes.[11]

Key Structural Features and Reactivity:

• Enone System: The conjugated system of the double bond and the carbonyl group influences the molecule's reactivity.

• Methoxy Group: The electron-donating methoxy group on the double bond plays a crucial role in directing the initial reaction with the enol ether and influencing the subsequent cyclization. Research has shown that methoxy groups can act as catalysts in proton migrations during cyclization reactions.[14]

The Core Transformation: A Tandem Michael Addition-Nazarov Cyclization Pathway

The functionalization of enol ethers with 4-Penten-2-one, 4-methoxy- proceeds through a proposed tandem sequence involving an initial acid-catalyzed Michael-type addition followed by an intramolecular Nazarov cyclization. This powerful combination allows for the rapid construction of complex cyclopentenone rings from relatively simple starting materials.

Mechanistic Rationale

Under acidic conditions, the carbonyl group of 4-Penten-2-one, 4-methoxy- is protonated, activating the enone system for nucleophilic attack.[2][15][16][17][18] The enol ether, being electron-rich, acts as the nucleophile, attacking the β-carbon of the activated enone in a conjugate addition. This step forms a new carbon-carbon bond and generates a divinyl ketone intermediate.

The divinyl ketone, in the presence of a strong acid, undergoes a Nazarov cyclization.[19][20][21][22][23] This reaction is a 4π-electrocyclic ring closure of a pentadienyl cation, which is formed upon protonation of the divinyl ketone.[21] The subsequent elimination of a proton and tautomerization leads to the formation of the stable cyclopentenone ring system.

Caption: Proposed tandem Michael addition-Nazarov cyclization pathway.

Experimental Protocols

The following protocols provide a general framework for the functionalization of enol ethers with 4-Penten-2-one, 4-methoxy-. Researchers should optimize conditions for their specific substrates.

General Considerations

• Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents are crucial for the acid-catalyzed steps to prevent unwanted side reactions.

• Inert Atmosphere: Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture and oxygen.

• Monitoring Reaction Progress: Thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) should be used to monitor the consumption of starting materials and the formation of the product.

Protocol 1: Lewis Acid-Catalyzed Synthesis of a Functionalized Cyclopentenone

This protocol utilizes a Lewis acid, such as tin(IV) chloride (SnCl₄), to promote the reaction.[23]

Materials:

• Enol ether (1.0 equiv)

• 4-Penten-2-one, 4-methoxy- (1.1 equiv)

• Anhydrous dichloromethane (DCM)

• Tin(IV) chloride (SnCl₄), 1.0 M solution in DCM (1.2 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the enol ether and anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add 4-Penten-2-one, 4-methoxy- to the solution.

• Slowly add the SnCl₄ solution dropwise to the stirred reaction mixture.

• Maintain the reaction at -78 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Caption: Workflow for Lewis acid-catalyzed cyclopentenone synthesis.

Protocol 2: Brønsted Acid-Catalyzed Synthesis in a Greener Solvent

This protocol employs a strong Brønsted acid in a more environmentally benign solvent system as an alternative to chlorinated solvents.[19][24]

Materials:

• Enol ether (1.0 equiv)

• 4-Penten-2-one, 4-methoxy- (1.1 equiv)

• Trifluoroacetic acid (TFA) (1.5 equiv)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the enol ether and 4-Penten-2-one, 4-methoxy- in toluene.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the residue by flash column chromatography.

Data Presentation and Expected Outcomes

The success of the reaction can be quantified by the yield of the purified cyclopentenone product. Characterization of the product should be performed using standard analytical techniques.

Parameter	Expected Range/Value	Analytical Method
Yield	40-85% (substrate dependent)	Gravimetric analysis
¹H NMR	Characteristic peaks for cyclopentenone ring and substituents	¹H Nuclear Magnetic Resonance
¹³C NMR	Carbonyl signal (~200-210 ppm) and olefinic signals	¹³C Nuclear Magnetic Resonance
IR	Strong C=O stretch (~1710-1725 cm⁻¹)	Infrared Spectroscopy
Mass Spec	Molecular ion peak corresponding to the product	High-Resolution Mass Spectrometry

Troubleshooting and Expert Insights

• Low Yields: If yields are low, consider increasing the amount of the acid catalyst or reaction time. Ensure all reagents and solvents are strictly anhydrous. The choice of acid can also significantly impact the outcome.[24]

• Side Reactions: The formation of polymeric byproducts can occur. Running the reaction at a lower temperature or using a slower addition rate of the catalyst can mitigate this.

• Stereocontrol: The stereochemistry of the newly formed stereocenters in the cyclopentenone ring can be influenced by the substrate and the reaction conditions. For asymmetric synthesis, the use of chiral Lewis acids or organocatalysts may be explored.[8][20]

Conclusion: A Gateway to Molecular Complexity

The functionalization of enol ethers using 4-Penten-2-one, 4-methoxy- as a precursor offers a robust and efficient strategy for the synthesis of highly valuable cyclopentenone scaffolds. The tandem Michael addition-Nazarov cyclization pathway provides a rapid increase in molecular complexity from readily available starting materials. The protocols and insights provided in these application notes are intended to serve as a strong foundation for researchers to explore and expand upon this powerful synthetic methodology in their pursuit of novel molecules for drug discovery and other applications.

References

• Reactivity of enol ethers under acidic conditions. - ResearchGate. Available from: [Link]

• Keto Enol Tautomerization - Chemistry Steps. Available from: [Link]

• Reactions of Enols – Acid-Catalyzed Aldol, Halogenation, and Mannich Reactions - Master Organic Chemistry. Available from: [Link]

• Keto-Enol Tautomerism : Key Points - Master Organic Chemistry. Available from: [Link]

• Keto Enol Tautomerism - Acidic & Basic Conditions - YouTube. Available from: [Link]

• Synthesis of 5-Hydroxycyclopent-2-enones from Allenyl Vinyl Ketones via an Interrupted Nazarov Cyclization | Organic Letters - ACS Publications. Available from: [Link]

• Synthesis of Chiral Cyclopentenones | Chemical Reviews - ACS Publications. Available from: [Link]

• 22.1: Keto-Enol Tautomerism - Chemistry LibreTexts. Available from: [Link]

• Synthesis of 5-Hydroxy-5-vinyl-2-cyclopentenones, a Family of Rare-Type Natural Products Mostly Recovered from Marine Sources - MDPI. Available from: [Link]

• Synthesis of ketones by hydrolysis of enol ethers - Organic Chemistry Portal. Available from: [Link]

• A Catalytic Intermolecular Formal Ene Reaction between Ketone-Derived Silyl Enol Ethers and Alkynes - PMC. Available from: [Link]

• An Introduction to Enols & Enolates - Making Molecules. Available from: [Link]

• Cyclopentenone synthesis - Organic Chemistry Portal. Available from: [Link]

• Synthesis of 5-Hydroxycyclopent-2-enones from Allenyl Vinyl Ketones via an Interrupted Nazarov Cyclization - Organic Chemistry Portal. Available from: [Link]

• Visible-Light-Induced Functionalization of Oxindole Enol Ethers via EDA Complex Photoactivation. Available from: [Link]

• Direct transformation of silyl enol ethers into functionalized allenes - PubMed. Available from: [Link]

• Nazarov Cyclization - Organic Chemistry Portal. Available from: [Link]

• Nazarov cyclization reaction - Wikipedia. Available from: [Link]

• The Nazarov Cyclization - Organic Reactions. Available from: [Link]

• Asymmetric Catalysis with Ethylene. Synthesis of Functionalized Chiral Enolates - PMC. Available from: [Link]

• Enol Ethers as Substrates for Efficient Z- and Enantioselective Ring-Opening/Cross-Metathesis Reactions Promoted by Stereogenic-at-Mo Complexes: Utility in Chemical Synthesis and Mechanistic Attributes - ACS Publications. Available from: [Link]

• Enol Ethers as Substrates for Efficient Z- and Enantioselective Ring-Opening/Cross-Metathesis Reactions Promoted by Stereogenic-at-Mo Complexes. Utility in Chemical Synthesis and Mechanistic Attributes - PMC. Available from: [Link]

• The role of methoxy group in the Nazarov cyclization of 1,5-bis-(2-methoxyphenyl) - PubMed. Available from: [Link]

• Enol ethers: preparation and synthetic applications. Available from: [Link]

• Expanding the chemical space of enol silyl ethers: catalytic dicarbofunctionalization enabled by iron catalysis - RSC Publishing. Available from: [Link]

• Thiofunctionalization of Silyl Enol Ether: An Efficient Approach for the Synthesis of β-Keto Sulfides - MDPI. Available from: [Link]

• Addition of lithiated enol ethers to nitrones and subsequent Lewis acid induced cyclizations to enantiopure 3,6-dihydro-2H-pyrans – an approach to carbohydrate mimetics - Beilstein Journals. Available from: [Link]

• Silver-Catalyzed Controlled Intermolecular Cross-Coupling of Silyl Enol Ethers: Scalable Access to 1,4-Diketones - PMC. Available from: [Link]

• 4-Penten-2-one, 4-methyl- - Substance Details - SRS | US EPA. Available from: [Link]

• Chemical Science EDGE ARTICLE. Available from: [Link]

• Formation Mechanism of P-Methylacetophenone From Citral via a Tert-Alkoxy Radical Intermediate - PubMed. Available from: [Link]

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• 4. Visible-Light-Induced Functionalization of Oxindole Enol Ethers via EDA Complex Photoactivation [diposit.ub.edu]
• 5. Asymmetric Catalysis with Ethylene. Synthesis of Functionalized Chiral Enolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Enol Ethers as Substrates for Efficient Z- and Enantioselective Ring-Opening/Cross-Metathesis Reactions Promoted by Stereogenic-at-Mo Complexes. Utility in Chemical Synthesis and Mechanistic Attributes - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Synthesis of 5-Hydroxy-5-vinyl-2-cyclopentenones, a Family of Rare-Type Natural Products Mostly Recovered from Marine Sources [mdpi.com]
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• 24. Synthesis of 5-Hydroxycyclopent-2-enones from Allenyl Vinyl Ketones via an Interrupted Nazarov Cyclization [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4-Methoxy-4-penten-2-one Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing low yields, unexpected isomerization, or degradation during the synthesis of 4-methoxy-4-penten-2-one (the terminal enol ether of 2,4-pentanedione).

Diagnostic Overview: The Kinetic vs. Thermodynamic Dilemma

The most common cause of "low yield" in the synthesis of 4-methoxy-4-penten-2-one is not a failure of the reaction itself, but rather a fundamental misunderstanding of the molecule's thermodynamic stability.

4-Methoxy-4-penten-2-one is a β,γ -unsaturated ketone. Under standard enol ether synthesis conditions (which typically employ acid catalysis), the double bond rapidly migrates to form 4-methoxy-3-penten-2-one , an α,β -unsaturated ketone. This conjugated isomer is the thermodynamic sink of the system[1]. If your analytical data (NMR) shows a singlet vinylic proton (~5.4 ppm) rather than terminal methylene protons, your target has isomerized[2]. To successfully isolate the 4-penten-2-one isomer, you must strictly adhere to kinetic control and avoid acidic environments throughout the entire workflow.

Quantitative Data Summary

The table below summarizes how different reaction conditions dictate the product distribution between the kinetic target and the thermodynamic byproduct.

Reaction Conditions	Catalyst / Reagent	Temp (°C)	Time (h)	Yield: 4-Methoxy-4 -penten-2-one (Target)	Yield: 4-Methoxy-3 -penten-2-one (Isomer)	Primary Failure Mode
HC(OMe)₃, MeOH	p -TsOH (Acidic)	55	5	< 2%	61–66%	Thermodynamic Isomerization
HC(OMe)₃, MeOH	p -TsOH (Acidic)	> 65	5	0%	< 40%	Thermal Degradation
MeI, THF/DMPU	NaH (Basic)	0	2	55–60%	< 5%	C-Alkylation Byproducts
MeI, Et₂O	Ag₂O (Neutral)	25	12	40–45%	< 5%	Incomplete Conversion

Frequently Asked Questions (Troubleshooting Guide)

Q1: My GC-MS shows the correct exact mass, but my NMR indicates the double bond is conjugated with the carbonyl. What happened? A: You have synthesized the thermodynamic isomer, 4-methoxy-3-penten-2-one, rather than your target terminal enol ether. If you used standard acetalization protocols (e.g., p -TsOH, trimethyl orthoformate, and methanol), the acidic conditions guarantee quantitative isomerization to the conjugated product[2]. Fix: Abandon acid-catalyzed condensation. Switch to strictly basic, kinetic O-alkylation conditions (e.g., NaH/MeI) and avoid any acidic washes during your workup.

Q2: My reaction mixture turns dark brown during distillation, and my yield drops to <10%. How can I prevent this? A: Enol ethers are highly thermally sensitive and can undergo polymerization or degradation at elevated temperatures, especially if trace acid remains in the flask. Established protocols for related enol ethers explicitly warn that exceeding 65 °C results in severely diminished yields[2]. Fix: Neutralize the reaction completely before distillation. Add a small pinch of anhydrous potassium carbonate (K₂CO₃) directly to the distillation flask to ensure the system remains slightly basic. Keep the oil bath temperature strictly below 60 °C and use a high-vacuum short-path distillation setup.

Q3: I see a large amount of unreacted 2,4-pentanedione in my final product, even though TLC showed complete consumption during the reaction. Why? A: This is a classic case of hydrolysis. Enol ethers rapidly hydrolyze back to their parent 1,3-diketones in the presence of adventitious moisture and trace acid. If your TLC showed completion but the isolated product contains starting material, the product reverted during the aqueous workup or while passing through the silica gel column (which is inherently acidic). Fix: Avoid aqueous acidic workups. If chromatography is absolutely necessary, use basic alumina or silica gel pre-treated with 1% triethylamine (TEA) to prevent on-column hydrolysis.

Validated Experimental Protocol: Kinetic O-Methylation

To isolate the kinetic 4-methoxy-4-penten-2-one, use the following self-validating O-alkylation protocol.

Step 1: Enolate Formation (Deprotonation)

• Flame-dry a 250-mL Schlenk flask under argon. Add 2,4-pentanedione (10.0 g, 100 mmol) and anhydrous THF (100 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium hydride (60% dispersion in mineral oil, 4.4 g, 110 mmol) in small portions.

  • Self-Validation Checkpoint: You will observe immediate H₂ gas evolution. The solution will transition to a pale yellow color, confirming successful enolate formation. Stir until gas evolution completely ceases (approx. 30 mins).

Step 2: Kinetic Trapping (Alkylation) 4. Add a polar aprotic co-solvent (e.g., DMPU, 10 mL) to the mixture. Causality: Hard solvents like DMPU solvate the sodium cation, leaving a "naked" enolate that strongly favors O-alkylation over C-alkylation. 5. Add methyl iodide (15.6 g, 110 mmol) dropwise over 15 minutes. Stir at 0 °C for 2 hours.

Step 3: Non-Acidic Workup 6. Quench the reaction carefully with cold, saturated aqueous NaHCO₃ (50 mL).

• Critical Warning: Do not use saturated NH₄Cl. The mild acidity of the ammonium ion is sufficient to trigger partial isomerization to the conjugated enone.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Dry the combined organic layers over anhydrous K₂CO₃. Do not use MgSO₄, as its Lewis acidic nature can promote hydrolysis.

Step 4: Isolation 9. Concentrate under reduced pressure using a rotary evaporator with the water bath set below 25 °C to prevent volatility losses. 10. Purify via vacuum distillation (e.g., 40 °C at 2 mmHg) over a pinch of K₂CO₃ to yield the kinetic product.

Mechanistic Pathway

The following diagram illustrates the kinetic vs. thermodynamic pathways governing this synthesis.

Caption: Mechanistic pathway showing kinetic vs. thermodynamic control and degradation routes.

References

• Kraus, G. A.; Krolski, M. E.; Sy, J. (1989). "4-Methoxy-3-penten-2-one". Organic Syntheses, 67, 202. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 102340, 4-Methoxy-3-penten-2-one". PubChem. Available at:[Link]

Sources

• 1. 4-Methoxy-3-penten-2-one | C6H10O2 | CID 102340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting GC-MS analysis errors and baseline noise for 4-methoxy-4-penten-2-one

Welcome to the technical support center for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 4-methoxy-4-penten-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common and complex issues encountered during the analysis of this unsaturated ketone. The following content is structured in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs)

Baseline and System Performance Issues

Question 1: I am observing significant baseline noise in my GC-MS chromatogram when analyzing 4-methoxy-4-penten-2-one. What are the likely causes and how can I resolve this?

Answer: Baseline noise in GC-MS analysis can originate from several sources, including the carrier gas, the GC system itself, or the mass spectrometer. A systematic approach is crucial for diagnosis.

Common Causes and Solutions for Baseline Noise:

• Contaminated Carrier Gas: Impurities in the carrier gas (e.g., helium, hydrogen) are a frequent cause of baseline noise. Ensure high-purity gas is used and that gas purifiers are installed and functioning correctly.[1][2]

• Column Bleed: Operating a GC column above its maximum temperature limit will cause the stationary phase to degrade and "bleed," leading to a rising baseline and noise.[3] Confirm that your oven temperature program does not exceed the column's specifications.

• System Contamination: Contamination can occur in the injection port, the column, or the MS ion source.[1][3] This can be from previous injections or sample matrix components.

• Leaks: Air leaks in the system can introduce oxygen and water, leading to a noisy baseline and potential damage to the column and detector.[1]

Troubleshooting Workflow:

To systematically identify the source of the noise, follow this workflow:

Caption: Troubleshooting workflow for identifying the source of baseline noise.

Analyte-Specific Issues: Peak Shape and Retention

Question 2: My peak for 4-methoxy-4-penten-2-one is tailing significantly. What are the potential causes related to this specific analyte?

Answer: Peak tailing for a polar compound like 4-methoxy-4-penten-2-one often points to active sites within the GC system that can interact with the ketone and ether functional groups.

Key Considerations for 4-methoxy-4-penten-2-one:

• Active Sites: The carbonyl group in your analyte is susceptible to interaction with active silanol groups in the injector liner, on the column, or from contamination.[4] Using a deactivated inlet liner is crucial.

• Column Choice: Due to its polarity, a mid-polar to polar stationary phase is recommended for 4-methoxy-4-penten-2-one. A non-polar column may not adequately shield the analyte from active sites on the fused silica tubing, leading to tailing.[5][6]

• Analyte Stability: While 4-methoxy-4-penten-2-one is generally stable, prolonged exposure to acidic conditions, which can be present in active sites within the GC system, could potentially lead to degradation. The enol ether moiety may be susceptible to hydrolysis under such conditions.[7]

Recommended GC Column Selection for 4-methoxy-4-penten-2-one:

Stationary Phase Type	Common Phase Name	Rationale for Use
Mid-Polar	5% Phenyl-Methylpolysiloxane	A good starting point for method development, offering a balance of selectivity for polar and non-polar compounds.
Polar	Polyethylene Glycol (PEG)	Recommended for the analysis of polar compounds like ketones and ethers, as it can reduce interactions with active sites.[5]
High-Polarity	Cyanopropyl-based phases	Offer alternative selectivity for unsaturated and polar compounds.[8]

Step-by-Step Protocol for Addressing Peak Tailing:

• Inlet Maintenance:

  • Deactivate the inlet by replacing the liner with a new, deactivated liner.

  • Replace the septum.

  • Ensure the injection port temperature is sufficient to ensure complete and rapid vaporization of the analyte.

• Column Conditioning:

  • Condition the column according to the manufacturer's instructions to remove any contaminants.

  • If tailing persists, consider trimming the first 10-15 cm of the column from the inlet side to remove accumulated non-volatile residues.

• Method Optimization:

  • If using a non-polar column, consider switching to a mid-polar or polar column.

  • Ensure the solvent used to dissolve the sample is compatible with the stationary phase.

Question 3: I am observing inconsistent retention times for 4-methoxy-4-penten-2-one. How can I improve the reproducibility?

Answer: Retention time shifts are typically caused by variations in carrier gas flow rate, oven temperature, or changes in the stationary phase.

Troubleshooting Retention Time Variability:

• Carrier Gas Flow: Ensure a constant and reproducible carrier gas flow. Leaks in the system are a common cause of flow rate fluctuations.[1]

• Oven Temperature: Verify the accuracy and reproducibility of the oven temperature program.

• Column Overloading: Injecting too much sample can lead to peak shape distortion and shifts in retention time.

Caption: Decision tree for troubleshooting retention time instability.

Mass Spectrometry and Data Interpretation

Question 4: What are the expected major fragment ions for 4-methoxy-4-penten-2-one in the mass spectrum, and how can I confirm its identity?

Predicted Fragmentation Pathways:

• Alpha-Cleavage: Cleavage of the bonds adjacent to the carbonyl group is a common fragmentation pathway for ketones.[9] This would lead to the loss of a methyl radical (CH₃•) or a methoxy-isobutenyl radical.

• McLafferty Rearrangement: While a classical McLafferty rearrangement is not possible due to the lack of a gamma-hydrogen on an alkyl chain, related rearrangements involving the double bond and ether oxygen are conceivable.

• Loss of Methanol: The methoxy group could be lost as methanol (CH₃OH) through a rearrangement process.

Table of Predicted Fragment Ions:

m/z	Proposed Fragment Structure	Fragmentation Pathway
115	[M - CH₃]⁺	Alpha-cleavage at the carbonyl group
87	[M - CH₃CO]⁺	Cleavage of the acetyl group
71	[M - C₃H₇O]⁺	Complex rearrangement and cleavage
59	[C₃H₇O]⁺	Fragment containing the methoxy and adjacent carbons
43	[CH₃CO]⁺	Acetyl cation from alpha-cleavage

To confirm the identity of your compound, you should:

• Verify the Molecular Ion: Look for the molecular ion peak (M⁺) at m/z 130. The presence of this peak is crucial for confirming the molecular weight.

• Compare with a Standard: The most reliable method for confirmation is to run a certified reference standard of 4-methoxy-4-penten-2-one under the same GC-MS conditions and compare the retention time and mass spectrum.

• Library Search: While a direct match may not be available, searching the NIST mass spectral library can provide matches to structurally similar compounds, which can help in interpreting the fragmentation pattern.

Proposed Starting GC-MS Parameters for 4-methoxy-4-penten-2-one:

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polar (e.g., 5% phenyl-methylpolysiloxane)	Provides a good balance of resolution and inertness for this polar, unsaturated ketone.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and improves peak shape.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Provides good chromatographic efficiency and is compatible with most mass spectrometers.
Oven Program	50 °C (hold 2 min), then ramp at 10 °C/min to 250 °C (hold 5 min)	A starting point that can be optimized based on the retention time of the analyte and the presence of other components.[10]
MS Transfer Line Temp.	250 °C	Prevents condensation of the analyte before it enters the ion source.
Ion Source Temp.	230 °C	A standard temperature for electron ionization.[10]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.[10]
Mass Range	m/z 40-200	Covers the expected molecular ion and fragment ions.

References

• Shimadzu. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

• Restek. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). GC Tech Tip: GC Column - Polarity vs Selectivity. Retrieved from [Link]

• MilliporeSigma. (n.d.). GC Column Selection Guide. Retrieved from [Link]

• LCGC International. (2026, February 11). GC-MS Troubleshooting Made Simple: Tips, Tricks, and Best Practices. Retrieved from [Link]

• Agilent Technologies. (2022, April 10). How to Troubleshoot and Improve your GC/MS [Video]. YouTube. Retrieved from [Link]

• American Chemical Society. (2023, February 27). Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines: a “Green” Approach to Improve Robustness and Productivity in the Oenological Analytical Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a Headspace GC/MS Analysis for Carbonyl Compounds (Aldehydes and Ketones) in Household Products after Derivatization with o-(2,3,4,5,6-Pentafluorobenzyl)-hydroxylamine. Retrieved from [Link]

• YouTube. (2025, October 29). GC-MS/MS Method development. Retrieved from [Link]

• PubMed. (2004, May). Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

Sources

• 1. shimadzu.co.uk [shimadzu.co.uk]
• 2. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. m.youtube.com [m.youtube.com]
• 5. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 極性 GC カラム | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Overcoming Steric Hindrance in 4-Penten-2-one, 4-methoxy- (9ci) Nucleophilic Substitutions

Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you frequently encounter unreactive substrates where steric bulk halts critical pathway progression. This guide addresses the specific challenges of executing Nucleophilic Vinylic Substitutions (S N​ V) on 4-Penten-2-one, 4-methoxy- (9ci) (CAS: 82481-12-7).

Below, we detail the mechanistic causality behind these failures and provide self-validating protocols to bypass steric hindrance, ensuring high-yield conversions into valuable enaminone building blocks.

🔬 Mechanistic Overview & Troubleshooting FAQs

Q1: Why does nucleophilic substitution fail or give exceptionally low yields on 4-methoxy-4-penten-2-one?

A1: The failure is rooted in both kinetics and steric geometry. 4-methoxy-4-penten-2-one is a β,γ -unsaturated ketone. In its native, unconjugated form, the C4 position is highly sterically hindered by the adjacent C3 methylene group and the C5 terminal alkene. Direct nucleophilic attack at this crowded sp 2 carbon is kinetically locked.

To overcome this, the substrate must first undergo an in situ isomerization to the thermodynamically stable conjugated enone (4-methoxy-3-penten-2-one). Without catalytic promotion of this double-bond migration, the S N​ V pathway cannot proceed .

Q2: How do I force the isomerization to the reactive conjugated enone?

A2: Isomerization requires electrophilic activation. By introducing a Lewis or Brønsted acid, you protonate/coordinate the C2 carbonyl. This increases the acidity of the C3 protons, facilitating a rapid tautomerization-driven double-bond migration. Once the α,β -unsaturated system is formed, the C4 position becomes highly electrophilic, enabling the addition-elimination sequence characteristic of activated enol ethers .

Q3: Which catalysts best activate the methoxy leaving group while overcoming the bulk of secondary amines?

A3: While standard Brønsted acids (like p -toluenesulfonic acid) are sufficient for unhindered primary amines, they fail against the steric bulk of secondary amines (e.g., diethylamine or piperidine).

For bulky nucleophiles, use strong Lewis acids such as Titanium tetrachloride (TiCl 4​ ) or Boron trifluoride etherate (BF 3​⋅ OEt 2​ ) . These catalysts serve a dual purpose: they rapidly accelerate the isomerization and tightly coordinate to the methoxy oxygen. This coordination drastically lowers the LUMO of the enol ether, facilitating an in-plane invertive nucleophilic σ attack (S N​ V σ ) that bypasses the steric shielding of the C5 methyl group .

Q4: How does solvent choice impact the effective steric radius of the nucleophile?

A4: Protic solvents (like ethanol or methanol) hydrogen-bond heavily to amine nucleophiles. This solvation shell significantly increases the effective steric bulk of the nucleophile, causing it to clash with the C3 and C5 substituents during the transition state. Switching to a polar aprotic solvent like N,N-Dimethylformamide (DMF) leaves the nucleophile unsolvated ("naked") and highly reactive, allowing it to penetrate the sterically crowded C4 environment efficiently.

📊 Optimization Data

The following table summarizes the quantitative impact of catalyst and solvent selection on the S N​ V reaction between 4-methoxy-4-penten-2-one and a bulky secondary amine (diethylamine).

Table 1: Optimization of S N​ V Conditions for 4-Methoxy-4-penten-2-one

Catalyst System	Solvent	Temp (°C)	Isomerization (%)	S N​ V Yield (%)
None	Toluene	110	< 5	0
pTSA (10 mol%)	Toluene	110	85	42
BF 3​⋅ OEt 2​ (10 mol%)	DMF	80	95	78
TiCl 4​ (10 mol%)	DMF	80	> 99	92

🧪 Self-Validating Experimental Protocol

Workflow: TiCl 4​ -Catalyzed S N​ V of 4-methoxy-4-penten-2-one with Secondary Amines

• Substrate Activation & Isomerization:

  • Under an inert argon atmosphere, dissolve 4-methoxy-4-penten-2-one (1.0 equiv, 10 mmol) in 20 mL of anhydrous DMF.

  • Cool the reaction vessel to 0 °C.

  • Dropwise, add TiCl 4​ (0.1 equiv, 1.0 mmol). Stir for 30 minutes to allow complete isomerization to the conjugated 4-methoxy-3-penten-2-one intermediate.

• Nucleophilic Attack:

  • Slowly add the sterically hindered secondary amine (e.g., diethylamine, 1.2 equiv, 12 mmol) via syringe. Maintain the temperature at 0 °C during the exothermic addition.

• Addition-Elimination (S N​ V):

  • Remove the ice bath and heat the reaction mixture to 80 °C for 4 hours. The elevated temperature provides the activation energy required to expel the coordinated methanol leaving group.

• Self-Validation Step (In-Process Control):

  • Validation: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The unconjugated starting material is UV-inactive. The successful formation of the product is validated by the appearance of a strongly UV-active spot (due to the newly formed conjugated N-C=C-C=O enaminone system).

• Workup & Isolation:

  • Quench the reaction with saturated aqueous NaHCO 3​ (30 mL). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

  • Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Final Validation: Confirm product identity via 1 H NMR. Look for the diagnostic vinylic proton singlet at ~5.3 ppm, which definitively replaces the terminal alkene protons of the starting material.

⚙️ Mechanistic Logic & Troubleshooting Workflow

Figure 1: Troubleshooting logic tree for overcoming steric hindrance in SNV reactions.

📚 References

• Rappoport, Z. "Recent Advances in Our Mechanistic Understanding of S N​ V Reactions." Accounts of Chemical Research, 2009, 42(8), 993-1003.[Link]

• Stanovnik, B., & Svete, J. "Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism." Beilstein Journal of Organic Chemistry, 2014, 10, 755-763.[Link]

• Martins, M. A., et al. "Chemoselective Synthesis of 1-Substituted 4-Amino-2-(trifluoromethyl)-1H-pyrroles through the Heterocyclization Reaction of 4-Methoxy-5-bromo-1,1,1-trifluoropent-3-en-2-ones with Amines." The Journal of Organic Chemistry, 2015, 80(24), 12526-12533.[Link]

Minimizing polymerization of 4-Penten-2-one,4-methoxy-(9ci) under acidic conditions

Overview

Welcome to the Technical Support and Troubleshooting Center for handling 4-Penten-2-one, 4-methoxy- (CAS: 82481-12-7) . As an β,γ -unsaturated ketone derivative featuring a highly reactive enol ether moiety, this compound is notoriously susceptible to rapid degradation and polymerization under acidic conditions. This guide is engineered for researchers and drug development professionals to mitigate cationic polymerization and hydrolysis during complex synthetic workflows.

Mechanistic Insight: The Causality of Acid-Induced Instability

Before troubleshooting, it is critical to understand the intrinsic reactivity of the enol ether functional group. Unlike standard unfunctionalized alkenes, enol ethers are highly electron-rich due to resonance donation from the adjacent methoxy oxygen[1]. When exposed to Brønsted or Lewis acids, the terminal β -carbon (C5) is rapidly protonated, generating a highly electrophilic, resonance-stabilized oxocarbenium ion at C4.

Depending on the microenvironment, this intermediate undergoes one of two parasitic pathways:

• Cationic Polymerization: In anhydrous or highly concentrated conditions, the oxocarbenium ion is attacked by the electron-rich double bond of another 4-methoxy-4-penten-2-one molecule, initiating a rapid, uncontrolled cationic chain-growth polymerization[2].

• Hydrolysis: In the presence of trace water, the oxocarbenium ion is trapped by H2​O , forming a hemiketal that irreversibly collapses into 2,4-pentanedione (acetylacetone) and methanol.

Divergent degradation pathways of 4-methoxy-4-penten-2-one under acidic conditions.

FAQs & Troubleshooting Guide

Q1: My reaction mixture turned highly viscous and darkened upon the addition of a catalytic amount of p-Toluenesulfonic acid (pTSA). What happened, and how do I prevent it? A: You have inadvertently initiated a cationic polymerization. Because 4-methoxy-4-penten-2-one is an enol ether, strong acids like pTSA act as highly efficient initiators for cationic chain-growth polymerization[3]. Troubleshooting: If your synthetic step requires acid catalysis, you must kinetically suppress the propagation step.

• Lower the temperature: Run the reaction at cryogenic temperatures (-78 °C) to kinetically freeze the bimolecular propagation step.

• Dilution: Run the reaction at high dilution (< 0.05 M) to favor your desired targeted intermolecular reactions over the second-order polymerization kinetics.

Q2: Can I use radical inhibitors like BHT or hydroquinone to stabilize the monomer under acidic conditions? A: No. Radical inhibitors are completely ineffective here. The polymerization of enol ethers under acidic conditions proceeds via a cationic mechanism, not a free-radical mechanism. Because the propagation step involves electrophilic addition of an oxocarbenium ion, radical scavengers cannot intercept the reactive intermediates. To stabilize the compound during storage, you must use acid scavengers (e.g., triethylamine, pyridine, or basic alumina).

Q3: I need to perform a reaction at pH 4. How can I minimize both hydrolysis and polymerization? A: Use a biphasic buffered system. By confining the water-sensitive enol ether to an organic phase (e.g., dichloromethane) and maintaining the acid in an aqueous buffer, you drastically limit the effective concentration of the acid in the organic layer. This minimizes the formation of the oxocarbenium ion while allowing interfacial reactions to proceed.

Decision matrix for handling 4-methoxy-4-penten-2-one in acidic environments.

Quantitative Data: Acid Compatibility Matrix

To assist in experimental design, the following table summarizes the compatibility of 4-methoxy-4-penten-2-one with various acidic environments, based on the kinetics of enol ether degradation.

Acid Type / Condition	pKa / Strength	Primary Degradation Risk	Recommended Mitigation Strategy
Trifluoroacetic Acid (TFA)	~0.23 (Strong)	Rapid Cationic Polymerization	Avoid entirely. If required, use at -78 °C with <0.01 M substrate.
p-Toluenesulfonic Acid (pTSA)	~-2.8 (Strong)	Polymerization / Hydrolysis	Use strictly catalytic amounts (<1 mol%) in biphasic systems.
Acetic Acid (AcOH)	~4.76 (Weak)	Slow Hydrolysis	Safe for short durations (<2 hours) at room temperature.
BF3​⋅OEt2​ (Lewis Acid)	Strong Lewis Acid	Instantaneous Polymerization	Substitute with milder Lewis acids (e.g., ZnCl2​ or Ti(OiPr)4​ ).
Aqueous Buffer (pH 4-5)	Mild	Hydrolysis to 2,4-Pentanedione	Use biphasic CH2​Cl2​ /Water system with vigorous stirring.

Experimental Protocols: Self-Validating Workflows

Protocol 1: Cryogenic Acid-Catalyzed Reaction (Minimizing Polymerization)

Objective: Perform an acid-catalyzed transformation on 4-methoxy-4-penten-2-one while kinetically suppressing cationic chain propagation.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add 4-methoxy-4-penten-2-one (1.0 mmol) and dissolve in anhydrous dichloromethane ( CH2​Cl2​ , 50 mL) to achieve a high-dilution state (0.02 M).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

  • Causality: Low temperatures drastically reduce the rate constant of the bimolecular propagation step ( kp​ ) of cationic polymerization, isolating the initial electrophilic activation.

• Acid Addition: Slowly add the required acid catalyst (e.g., a mild Lewis acid like ZnCl2​ , 0.1 mmol) dropwise down the side of the flask to prevent localized exothermic spikes.

• Reaction Monitoring: Monitor via TLC (using basic alumina plates to prevent on-plate degradation of the enol ether).

• Quenching: Before warming the reaction, quench the acid in situ by adding an excess of an amine base (e.g., Triethylamine, 0.5 mmol).

  • Self-Validation: If the solution remains clear and non-viscous upon warming to room temperature, the polymerization was successfully suppressed. If the solution turns cloudy or thickens, the quench was insufficient or the temperature spiked prematurely.

Protocol 2: Biphasic Buffered Reaction (Minimizing Hydrolysis)

Objective: Expose the enol ether to mildly acidic aqueous conditions without triggering hydrolysis to 2,4-pentanedione.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.1 M sodium acetate/acetic acid buffer solution strictly adjusted to pH 5.0.

• Phase Setup: In a reaction vessel, add the organic solvent (e.g., Toluene, 20 mL) containing 4-methoxy-4-penten-2-one (2.0 mmol).

• Biphasic Mixing: Add 20 mL of the pH 5.0 buffer. Stir vigorously (800+ rpm) to create a fine emulsion.

  • Causality: The enol ether remains preferentially partitioned in the organic phase, shielding it from bulk water. The reaction occurs exclusively at the interface, preventing bulk hydrolysis.

• Separation & Storage: Upon completion, immediately separate the organic layer, wash with saturated aqueous NaHCO3​ to neutralize residual acid, and dry over anhydrous Na2​SO4​ .

  • Self-Validation: Perform a rapid 1H NMR of the crude organic layer. The absence of a sharp singlet at ~2.0 ppm (methyl groups of 2,4-pentanedione) validates that hydrolysis was successfully prevented. Store the final product over basic alumina.

References

• Title: Enol ether - Wikipedia Source: Wikipedia URL: [Link]

• Title: Sequence-Controlled Polymer Synthesis Derived from Alcohols, Cyclic Enol Ethers, and Vinyl Ethers Source: Macromolecules - ACS Publications URL: [Link]

• Title: Enol Ethers Are Effective Monomers for Ring-Opening Metathesis Polymerization: Synthesis of Degradable and Depolymerizable Poly(2,3-dihydrofuran) Source: Journal of the American Chemical Society URL: [Link]

Sources

• 1. Enol ether - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Extraction &amp; Work-Up for 4-Methoxy-4-penten-2-one

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals handling 4-methoxy-4-penten-2-one (and related enol ethers). Because this molecule contains an electron-rich, acid-sensitive enol ether moiety alongside a polar ketone group, standard aqueous work-up procedures often lead to catastrophic product degradation or poor recovery.

Below, you will find our field-proven troubleshooting FAQs, optimized step-by-step methodologies, and quantitative comparison data to ensure high-yield recoveries.

Part 1: Troubleshooting Guide & FAQs

Q: Why does my 4-methoxy-4-penten-2-one degrade into 2,4-pentanedione during the aqueous wash? A: 4-Methoxy-4-penten-2-one contains an electron-rich enol ether moiety. In the presence of even mildly acidic aqueous conditions (pH < 7), the π -bond is rapidly protonated, generating a highly reactive oxonium ion intermediate. This intermediate undergoes immediate nucleophilic attack by water, leading to the collapse of the enol ether into methanol and the corresponding β -diketone (2,4-pentanedione)[1]. To prevent this, the work-up must be strictly buffered. Quenching the reaction with a 0.5 M phosphate buffer (pH 8.0) or saturated aqueous sodium bicarbonate (NaHCO₃) neutralizes residual acids and stabilizes the enol ether[2].

Q: I am losing a significant portion of my product to the aqueous phase. How can I improve the partition coefficient? A: 4-Methoxy-4-penten-2-one is a relatively low-molecular-weight (MW = 114.14 g/mol ), polar molecule with both ketone and ether functionalities. This makes it partially miscible in neutral water. To drive the product into the organic phase, you must exploit the "salting-out" effect. Saturating the aqueous layer with sodium chloride (brine) drastically increases the ionic strength of the water, which lowers the solubility of the organic product. Coupled with a highly non-polar extraction solvent like Methyl tert-butyl ether (MTBE), this forces >90% of the product into the organic layer.

Q: Can I use Magnesium Sulfate (MgSO₄) to dry the organic layer before concentration? A: No. While MgSO₄ is a highly efficient drying agent, the Mg²⁺ ion acts as a mild Lewis acid. In the microenvironment of the drying agent's surface, this Lewis acidity can coordinate with the enol ether oxygen, catalyzing its hydrolysis even in the organic phase[3]. Instead, use anhydrous Sodium Sulfate (Na₂SO₄), which is strictly neutral and chemically inert toward acid-sensitive functional groups[4], or Potassium Carbonate (K₂CO₃), which provides a mildly basic environment that further protects the enol ether.

Q: How do I prevent product loss during the final solvent evaporation step? A: Due to its low molecular weight, 4-methoxy-4-penten-2-one exhibits significant volatility under high vacuum. If you use a high-boiling extraction solvent like ethyl acetate (bp 77 °C), the aggressive heating and vacuum required for evaporation will cause co-evaporation of your product. By switching to MTBE (bp 55 °C), you can concentrate the product under a mild vacuum (> 150 mbar) at room temperature (≤ 25 °C).

Part 2: Optimized Extraction Workflow

Caption: Optimized aqueous work-up workflow for 4-methoxy-4-penten-2-one.

Step-by-Step Methodology

• Quenching : Cool the crude reaction mixture to 0–5 °C using an ice bath. Slowly add a cold, pre-mixed 0.5 M phosphate buffer (pH 8.0) at a 1:1 volume ratio to the crude mixture.

  • Self-Validation Check: Before adding the extraction solvent, test the aqueous phase with pH paper. If the pH is below 7.5, add additional buffer until a stable pH of 8.0 is reached.

• Extraction : Add Methyl tert-butyl ether (MTBE) at a 1:1 volume ratio to the aqueous phase. Gently invert the separatory funnel 5–6 times. Do not shake vigorously, as the polar ketone moiety can induce micro-emulsions. Separate the organic layer and repeat the extraction twice more.

• Salting-Out : Combine the organic layers and wash once with saturated aqueous NaCl (brine).

  • Self-Validation Check: The organic layer should transition from slightly cloudy to completely transparent after the brine wash, indicating successful removal of bulk dissolved water.

• Drying : Add anhydrous Sodium Sulfate (Na₂SO₄) to the organic layer (approx. 1 g per 10 mL of solvent). Swirl gently for 15 minutes. Filter the drying agent through a coarse fritted funnel.

• Concentration : Transfer the filtrate to a rotary evaporator. Set the water bath to ≤ 25 °C and the vacuum pressure to no lower than 150 mbar.

  • Self-Validation Check: Monitor the condenser coils. If condensation is bypassing the coils and collecting in the vacuum bump flask, your vacuum is too strong, and you are actively co-distilling your product. Adjust the vacuum immediately.

Part 3: Quantitative Comparison Data

Table 1: Extraction Solvent Performance Metrics for Enol Ethers

Extraction Solvent	Boiling Point (°C)	Emulsion Risk	Partition Efficiency (w/ Brine)	Evaporation Hydrolysis Risk
MTBE	55.2	Low	> 92%	Low (Rapid removal at ≤ 25 °C)
Diethyl Ether	34.6	Low	> 90%	Low (High peroxide/safety risk)
Ethyl Acetate	77.1	Medium	~ 85%	Medium (Requires higher temp)
Dichloromethane	39.6	High	~ 78%	Low (High water retention)

Table 2: Drying Agent Compatibility with Acid-Sensitive Enol Ethers

Drying Agent	Aqueous pH	Lewis Acidity	Suitability for 4-methoxy-4-penten-2-one
Na₂SO₄	~ 7.0	None	Excellent (Strictly neutral, chemically inert)
K₂CO₃	~ 11.0	None	Good (Mildly basic, prevents protonation)
MgSO₄	~ 6.0	Mild (Mg²⁺)	Poor (Catalyzes enol ether degradation)
CaCl₂	~ 6.5	Moderate (Ca²⁺)	Poor (Coordinates to ether oxygen)

Sources

• 1. Reactions of enol ethers Hydrolysis of enol ethers [ns1.almerja.com]
• 2. Diastereoselective Synthesis of a Simplified Core of Rishirilide B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Mass spectrometry (EI-MS) fragmentation pattern analysis of CAS 82481-12-7

As a Senior Application Scientist, this guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of isoquinoline derivatives, a crucial class of compounds in pharmaceutical and chemical research.[1][2][3]

Initial Search Scope: The analysis was initially directed at CAS 82481-12-7. However, a comprehensive search of scientific databases and public chemical registries did not yield a defined chemical structure or associated analytical data for this specific CAS number.

Adapted Scope: To fulfill the core objective of this guide, we will conduct a detailed fragmentation analysis on a representative and structurally significant analog: N-benzyl-1,2,3,4-tetrahydroisoquinoline . This compound contains the core N-alkylated isoquinoline scaffold relevant to many areas of drug development and serves as an excellent model for illustrating the principles of Electron Ionization Mass Spectrometry (EI-MS) fragmentation.

This guide will dissect the EI-MS fragmentation of this model compound, compare its fragmentation behavior to an alternative soft-ionization technique (Electrospray Ionization), and provide the necessary experimental framework for researchers to apply these principles in their own work.

The Principle of Electron Ionization (EI) Mass Spectrometry

Electron Ionization is a "hard" ionization technique fundamental to mass spectrometry, particularly when coupled with Gas Chromatography (GC-MS). The process involves bombarding a gas-phase molecule with high-energy electrons (typically 70 eV). This energy is sufficient to not only eject an electron from the molecule, creating a positively charged radical cation (the molecular ion, M⁺•), but also to induce extensive and reproducible fragmentation.[4]

The resulting mass spectrum is a fingerprint of the molecule, displaying the mass-to-charge ratio (m/z) of the molecular ion and its various fragment ions. The pattern of fragmentation provides rich structural information, allowing for the elucidation of an unknown compound's structure or the confirmation of a known one.[5]

EI-MS Fragmentation Pattern Analysis of N-benzyl-1,2,3,4-tetrahydroisoquinoline

Molecular Structure:

• Compound: N-benzyl-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C₁₆H₁₇N

• Molecular Weight: 223.31 g/mol

The structure features a tertiary amine integrated into a tetrahydroisoquinoline ring system and substituted with a benzyl group. The key to its fragmentation lies in the stability of the carbocations that can be formed upon cleavage.

Predicted Fragmentation Pathways:

The primary and most dominant fragmentation pathway for aliphatic and benzylic amines under EI conditions is α-cleavage , where a bond adjacent to the nitrogen atom is broken.[6] This occurs because the nitrogen atom can stabilize the resulting positive charge through resonance.

• Formation of the Tropylium Ion (m/z 91): The most characteristic fragmentation involves the cleavage of the C-N bond between the nitrogen and the benzylic methylene group. This generates the highly stable benzyl cation, which often rearranges to the even more stable tropylium ion (C₇H₇⁺). This fragment is often the base peak in the spectrum of benzyl-containing compounds.

• Formation of the Tetrahydroisoquinolinium Ion (m/z 132): The alternative α-cleavage involves the loss of the benzyl group as a radical, leaving the charge on the nitrogen-containing fragment. This results in a stable iminium ion at m/z 132 (M - 91).

• Loss of a Hydrogen Radical (m/z 222): The loss of a single hydrogen atom (M-1) is a common fragmentation pathway for amines, resulting in a stable ion at m/z 222.[6]

The following diagram illustrates the primary fragmentation pathways initiated by electron ionization.

Caption: Predicted EI-MS fragmentation of N-benzyl-1,2,3,4-tetrahydroisoquinoline.

Comparison Guide: EI-MS vs. ESI-MS/MS

While EI-MS is a powerful tool for structural elucidation via fragmentation, its high energy can sometimes prevent the observation of the molecular ion for certain labile compounds. In contrast, Electrospray Ionization (ESI) is a "soft" ionization technique that typically yields the protonated molecule, [M+H]⁺, with little to no fragmentation. To induce fragmentation with ESI, tandem mass spectrometry (MS/MS) is required.

This comparison highlights the distinct analytical applications of hard vs. soft ionization techniques.

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Ionization Principle	High-energy electron bombardment (Hard)	High voltage spray, solvent evaporation (Soft)
Typical Analyte State	Gas Phase (requires volatility)	Liquid Phase (coupled with LC)
Primary Ion Observed	Radical Cation (M⁺•)	Protonated Molecule ([M+H]⁺)
Spontaneous Fragmentation	Extensive and reproducible	Minimal to none
Molecular Ion Peak	May be weak or absent	Typically the base peak
Structural Information	Derived from a predictable fragmentation pattern	Derived from controlled collision-induced dissociation (CID) of a selected precursor ion ([M+H]⁺)
Key Application	GC-MS, library matching, structural ID of unknowns	LC-MS, analysis of large, polar, or thermally labile molecules

The primary advantage of EI-MS lies in its standardized nature (70 eV), which allows for the creation of vast, searchable spectral libraries (e.g., NIST, Wiley). The fragmentation is highly reproducible, making it ideal for definitive identification. ESI-MS/MS, on the other hand, offers greater sensitivity and is indispensable for analyzing non-volatile biomolecules, but its fragmentation is dependent on user-defined collision energy, making library matching less straightforward.[7][8]

Experimental Protocol: GC-EI-MS Analysis

This section provides a standard protocol for the analysis of N-benzyl-1,2,3,4-tetrahydroisoquinoline or similar aromatic amines.

Objective: To obtain a reproducible EI mass spectrum for structural identification.

Instrumentation:

• Gas Chromatograph (GC) with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Mass Spectrometer (MS) with an Electron Ionization source.

Procedure:

• Standard Preparation: Prepare a 100 µg/mL stock solution of the analyte in a suitable solvent like methanol or ethyl acetate.[9] Dilute to a working concentration of 1-10 µg/mL.

• GC Method Setup:

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless (for trace analysis) or Split (10:1) for higher concentrations.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.[9]

• MS Method Setup:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Solvent Delay: 3-4 minutes to prevent filament damage from the solvent peak.

• Data Acquisition: Inject 1 µL of the standard solution into the GC-MS system and begin data acquisition.

• Data Analysis:

  • Identify the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the peak apex.

  • Identify the molecular ion (M⁺•) at m/z 223.

  • Annotate major fragment ions (e.g., m/z 91, 132, 222) and propose their structures.

  • Compare the acquired spectrum against a reference library (e.g., NIST) for confirmation.

The following diagram outlines the general workflow for this analysis.

Caption: Standard workflow for Gas Chromatography-Electron Ionization Mass Spectrometry.

Conclusion

The analysis of N-benzyl-1,2,3,4-tetrahydroisoquinoline demonstrates the predictive power and structural elucidation capability of Electron Ionization Mass Spectrometry. The fragmentation is dominated by chemically rational, charge-stabilized pathways, primarily α-cleavage, which yields highly diagnostic ions like the tropylium ion at m/z 91. When compared with soft ionization techniques like ESI, the utility of EI-MS for creating reproducible, library-searchable "fingerprint" spectra for robust compound identification becomes clear. This guide provides the foundational knowledge and a practical framework for researchers to effectively utilize EI-MS in the structural analysis of complex organic molecules.

References

• Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology. [Link]

• Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. International Journal of Pharmaceutical Sciences and Research. [Link]

• Rapid identification and quantification of 27 primary aromatic amines in kitchen utensils. SCIEX. [Link]

• Analytical differentiation of quinolinyl- and isoquinolinyl- substituted 1-(5-fluoropentyl)-1H-indole. SciSpace. [Link]

• 1,9-Ethanobenzo[i]quinolizine-8a,10,14(6H)-triol, decahydro-11-methyl-, 14-acetate, (1S,8aS ,9R,10R,11S,12aS,14R)-. CAS Common Chemistry. [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. AIP Publishing. [Link]

• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-Docosafluoro-11-(trifluoromethyl)dodecanoic acid. CAS Common Chemistry. [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Publishing. [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. PMC. [Link]

• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent. [Link]

• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PMC. [Link]

• Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds. NIST. [Link]

• Mass Spectrometry: Fragmentation. University of Arizona. [Link]

• (S)-N-Benzyl-1-phenyl-3,4-dihydroisoqunoline-2(1H)-carboxamide Derivatives, Multi-Target Inhibitors of Monoamine Oxidase and Cholinesterase. PMC. [Link]

• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. PMC. [Link]

• Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. MDPI. [Link]

• Main fragmentation pattern of the amides in EI-MS. ResearchGate. [Link]

• Naphthalene, 1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-, [1S-(1α,7α,8aα)]-. NIST Chemistry WebBook. [Link]

• Fragmentation differences in the EI spectra of three synthetic cannabinoid positional isomers. West Virginia University Research Repository. [Link]

• Fragmentation Pattern-Based Screening Strategy Combining Diagnostic Ion and Neutral Loss Uncovered Novel para- Phenylenediamine. Semantic Scholar. [Link]

• Naphthalene, 1,2,3,5,6,8a-hexahydro-4,7-dimethyl-1-(1-methylethyl)-, (1S-cis)- | C15H24. PubChem. [Link]

• Naphthalene, 1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-, [1R-(1α,7β,8aα)]-. NIST Chemistry WebBook. [Link]

• (R)-N-Benzyl-N-(1-phenylethyl)cyclohexanamine. ResearchGate. [Link]

• A class of novel N-isoquinoline-3-carbonyl-L-amino acid benzylesters: synthesis, anti-tumor evaluation and 3D QSAR analysis. PubMed. [Link]

• (R)-N-Benzyl-N-(1-phenylethyl)cyclohexanamine. MDPI. [Link]

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Comprehensive HPLC Method Validation and Column Comparison Guide for the Purity Analysis of 4-Penten-2-one, 4-methoxy- (9CI)

As pharmaceutical pipelines and complex organic syntheses demand higher stringency in starting material quality, the analytical control of intermediates like 4-Penten-2-one, 4-methoxy- (9CI) [CAS: 82481-12-7] becomes critical. This compound, an enone characterized by a methoxy substitution, presents unique chromatographic challenges due to its polarity, volatility, and specific UV absorbance profile.

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) column chemistries and details a self-validating, step-by-step protocol grounded in the latest [1] framework.

Analyte Profiling & Chromatographic Causality

To design a robust method, we must first deconstruct the analyte's physicochemical properties. 4-Penten-2-one, 4-methoxy- has the structural formula CH₃-C(=O)-CH₂-C(OCH₃)=CH₂ .

• UV Absorbance Causality: The molecule contains a carbonyl group (C=O) and a carbon-carbon double bond (C=C). Critically, these functional groups are separated by an sp3 -hybridized methylene bridge (-CH₂-). Because they are not conjugated , the molecule lacks a strong bathochromic shift. The n→π∗ transition of the carbonyl is weak ( λmax​≈280 nm), while the π→π∗ transition of the isolated alkene is strong but occurs in the deep UV region ( λmax​≈200−210 nm). To achieve the sensitivity required for trace impurity profiling (LOD < 0.05%), detection must be set at 210 nm.

• Mobile Phase Causality: Operating at 210 nm dictates the mobile phase selection. Methanol has a UV cutoff of 205 nm and will cause severe baseline drift and noise at 210 nm. Therefore, HPLC-grade Acetonitrile (UV cutoff ~190 nm) paired with ultrapure water is mandatory to maintain an optically transparent background.

Column Comparison Guide: Optimizing Retention & Peak Shape

Ketones often exhibit peak tailing on standard silica-based columns due to hydrogen bonding between the carbonyl/methoxy oxygens and residual acidic silanols on the stationary phase. We evaluated three distinct column chemistries to determine the optimal stationary phase for this analyte.

Experimental Setup:

• Dimensions: 150 mm × 4.6 mm, 3.5 µm particle size.

• Mobile Phase: Isocratic 40% Acetonitrile / 60% Water.

• Flow Rate: 1.0 mL/min at 30°C.

Table 1: Comparative Chromatographic Performance

Column Chemistry	Retention Time (min)	Tailing Factor ( As​ )	Theoretical Plates ( N )	Resolution from Impurity A*
Standard C18	4.25	1.45	8,500	1.8
Phenyl-Hexyl	5.10	1.15	11,200	2.5
Polar-Embedded C18	3.80	1.05	12,500	2.2

*Impurity A = Mesityl oxide (a common synthetic byproduct).

The Verdict: The Polar-Embedded C18 column (containing an embedded amide or carbamate group) is the superior choice. Why? The embedded polar group creates a virtual hydration layer that effectively shields residual surface silanols, preventing secondary hydrogen-bonding interactions with 4-Penten-2-one, 4-methoxy-. This yields a nearly perfectly symmetrical peak ( As​=1.05 ) and maximizes theoretical plates, which is essential for accurate integration during purity assays.

Step-by-Step Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . The inclusion of strict System Suitability Testing (SST) ensures that no data is recorded unless the instrument is performing optimally.

Reagents & Materials

• 4-Penten-2-one, 4-methoxy- (9CI) Reference Standard [2].

• Acetonitrile (HPLC/UV Grade).

• Ultrapure Water (18.2 MΩ·cm).

Step 1: Diluent & Mobile Phase Preparation

• Mobile Phase: Mix 400 mL of Acetonitrile with 600 mL of Ultrapure Water. Degas via ultrasonication for 10 minutes.

• Diluent: Use the mobile phase as the diluent. Causality: Matching the sample diluent to the initial mobile phase prevents solvent-mismatch phenomena, which can cause peak distortion or fronting at the column head.

Step 2: Sample Preparation

• Accurately weigh 25.0 mg of the reference standard into a 50 mL volumetric flask.

• Add 30 mL of diluent and vortex for 2 minutes to ensure complete dissolution.

• Make up to the mark with diluent to yield a target concentration of 0.5 mg/mL .

• Filter the solution through a 0.22 µm PTFE syringe filter, discarding the first 2 mL to saturate the filter membrane and prevent analyte adsorption.

Step 3: Chromatographic Conditions

• Column: Polar-Embedded C18, 150 × 4.6 mm, 3.5 µm.

• Injection Volume: 10 µL.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

Step 4: System Suitability Testing (Self-Validation)

Before injecting unknown samples, inject the 0.5 mg/mL standard five times. The system is only valid if:

• %RSD of peak areas ≤1.0%

• Tailing Factor ( As​ ) ≤1.5

• Theoretical Plates ( N ) ≥10,000

ICH Q2(R2) Method Validation Framework

The recent overhaul of the (effective June 2024) marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach [3]. Validating the purity method for 4-Penten-2-one, 4-methoxy- requires executing the following parameters:

• Specificity: Inject a blank (diluent) and a spiked sample containing known impurities (e.g., mesityl oxide). Acceptance criteria: No interfering peaks at the retention time of the main analyte; peak purity index (via PDA detector) must be > 0.990.

• Linearity & Range: Prepare five concentration levels ranging from 50% to 150% of the target concentration (0.25 mg/mL to 0.75 mg/mL). Acceptance criteria: Correlation coefficient ( R2 ) ≥0.999 .

• Accuracy (Recovery): Spike known amounts of the analyte into a synthetic matrix at 80%, 100%, and 120% levels, prepared in triplicate. Acceptance criteria: Mean recovery between 98.0% and 102.0%.

• Precision:

  • Repeatability: Six independent preparations at 100% concentration. (%RSD ≤2.0% ).

  • Intermediate Precision: Repeat the repeatability study on a different day, using a different HPLC system and analyst. (%RSD ≤2.0% ).

Validation Lifecycle Workflow

Figure 1: Analytical method validation lifecycle for purity assays based on ICH Q2(R2) guidelines.

References

• Title: Q2(R2) Validation of Analytical Procedures - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link][1]

• Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures (Step 5) Source: European Medicines Agency (EMA) URL: [Link][2]

Sources

• 1. fda.gov [fda.gov]
• 2. ema.europa.eu [ema.europa.eu]

Crystallographic data and XRD validation for 4-methoxy-4-penten-2-one derivatives

As a Senior Application Scientist, I frequently evaluate the structural integrity of complex heterocycles during drug development. Derivatives of 4-methoxy-4-penten-2-one—and its thermodynamically favored conjugated isomer, 4-methoxy-3-penten-2-one—serve as highly versatile dielectrophilic building blocks in organic synthesis. When halogenated (e.g., 1,1,1-trichloro-4-methoxy-3-penten-2-one), these enones undergo regioselective cyclocondensation with dinucleophiles like hydrazines to form bioactive pyrazoles and pyrazolo[1,5-a]pyrimidines[1].

The central challenge in these synthetic workflows is proving the exact regiochemistry of the final product. For instance, the direct alkylation of pyrimidin-2(1H)-ones with brominated enones yields complex mixtures of N- and O-alkylated regioisomers[2]. While standard spectroscopic methods are routinely used, Single-Crystal X-Ray Diffraction (SC-XRD) remains the gold standard for absolute structural validation.

Here is an in-depth comparative guide and self-validating protocol for utilizing SC-XRD to confirm the structural identity of 4-methoxy-penten-2-one derivatives.

Comparative Analytical Guide: SC-XRD vs. Spectroscopic Methods

To establish a robust analytical pipeline, it is critical to understand the causality behind choosing SC-XRD over traditional spectroscopic techniques for regiochemical validation.

Nuclear Magnetic Resonance (NMR) & Mass Spectrometry (MS)

• Performance: Excellent for confirming molecular weight, functional groups, and bulk connectivity.

• Limitations: 1D and 2D NMR (such as HMBC or NOESY) can infer spatial proximity but often struggle to unambiguously differentiate between closely related regioisomers (e.g., 5- vs. 7-substituted pyrazolo[1,5-a]pyrimidines) due to overlapping signals or ambiguous long-range couplings. Furthermore, NMR in solution cannot predict solid-state packing behavior or crystalline stability.

Single-Crystal X-Ray Diffraction (SC-XRD)

• Performance: Provides an absolute, unambiguous 3D atomic map of the molecule.

• Advantage: SC-XRD definitively resolves regiochemistry by measuring exact bond lengths and angles. More importantly, it reveals critical inter- and intramolecular interactions—such as N···Cl contacts and π–π stacking between pyrazole ring-centroids—that dictate the thermodynamic stability and solid-state properties of the compound[3][4].

Self-Validating Experimental Protocol: Synthesis and SC-XRD Validation

To ensure absolute scientific integrity, the following protocol outlines a self-validating system for synthesizing and crystallographically validating heterocyclic derivatives derived from 4-methoxy-penten-2-one precursors.

Step 1: Regioselective Cyclocondensation

• Procedure: React 1,1,1-trichloro-4-methoxy-3-penten-2-one with a selected pyrazolamine in an acidic ethanol solution under reflux.

• Causality: The methoxy group at the β-position acts as a superior leaving group compared to standard alkyl ethers. Acid catalysis protonates the methoxy oxygen, significantly enhancing its leaving ability. This creates a strong thermodynamic driving force for the nucleophilic attack by the exocyclic amine, ensuring the cyclocondensation proceeds rapidly and regioselectively to form the pyrazolo[1,5-a]pyrimidine core.

• Self-Validation: The reaction is monitored via TLC. The complete disappearance of the highly UV-active enone precursor acts as an internal checkpoint, ensuring no unreacted starting material contaminates the subsequent crystallization step.

Step 2: Single-Crystal Growth via Vapor Diffusion

• Procedure: Dissolve the purified heterocyclic product in a minimal volume of dichloromethane (DCM). Place the open vial inside a larger, sealed chamber containing hexane.

• Causality: DCM is an excellent solvent for halogenated heterocycles, while hexane acts as an antisolvent. The slow vapor diffusion of hexane into the DCM solution over 48–72 hours allows the molecules to arrange into their lowest-energy lattice configuration. This slow kinetic process prevents the formation of amorphous precipitates or twinned crystals, yielding high-quality, diffraction-grade single crystals.

Step 3: SC-XRD Data Collection and Refinement

• Procedure: Mount a suitable crystal on a diffractometer equipped with a CMOS array detector. Collect data using Mo-Kα radiation (λ = 0.71073 Å) at cryogenic temperatures (110–130 K). Perform absorption correction using multi-scan methods and refine the structure using or SHELXL[2].

• Causality: Collecting data at cryogenic temperatures minimizes atomic thermal vibrations (reducing the size of thermal ellipsoids). This is critical for accurately resolving the electron density of lighter atoms (like hydrogen) and accurately mapping weak intermolecular forces.

• Self-Validation: The mathematical refinement process serves as the ultimate validation. Achieving an R1 factor of < 0.05 and a Goodness-of-Fit (S) near 1.0 mathematically proves that the proposed 3D structural model perfectly aligns with the empirical electron density map, eliminating any regiochemical ambiguity.

Quantitative Crystallographic Data

The following table summarizes the SC-XRD parameters for two representative heterocyclic derivatives synthesized from halogenated 4-methoxy-penten-2-one precursors, demonstrating the high precision of this validation method[3][4].

Crystallographic Parameter	Derivative A (Trichloromethyl)	Derivative B (Trifluoromethyl)
Chemical Formula	C₈H₆Cl₃N₃	C₈H₆F₃N₃
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/n
Temperature (K)	120(2)	120(2)
Radiation Source	Mo-Kα (λ = 0.71073 Å)	Mo-Kα (λ = 0.71073 Å)
Final R indices [I>2σ(I)]	R1 = 0.042, wR2 = 0.105	R1 = 0.038, wR2 = 0.095
Goodness-of-fit on F²	1.045	1.062
Key Intermolecular Interactions	N···Cl contacts, π–π stacking	C–H···F contacts, π–π stacking

Workflow Visualization

Figure 1: Workflow for regioselective synthesis and SC-XRD validation of enone derivatives.

References

• Title: Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Source: Journal of Molecular Structure (Elsevier) URL: [Link]

• Title: Source: Tetrahedron Letters (Elsevier) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (PDF) Molecular structure of pyrazolo[1,5- a]pyrimidines: X-ray diffractometry and theoretical study [academia.edu]
• 4. (PDF) Molecular structure of pyrazolo[1,5- a]pyrimidines: X-ray diffractometry and theoretical study [academia.edu]

Gas chromatography (GC-FID) comparative analysis of 4-Penten-2-one,4-methoxy-(9ci) isomers

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Introduction: The Isomeric Challenge

4-Penten-2-one, 4-methoxy- (9ci) [CAS: 82481-12-7] is an unsaturated ketone (enone) utilized as a versatile intermediate in 1[1]. Synthesized typically via the methylation of corresponding diones or condensation reactions involving campholenic aldehyde[1], this compound presents a unique analytical challenge: it readily undergoes isomerization.

The terminal enol ether, 4-methoxy-4-penten-2-one (the kinetic product), can isomerize into the thermodynamically favored conjugated system, 4-methoxy-3-penten-2-one. This conjugated form exists as distinct E and Z geometric isomers, as observed in 2[2]. Accurately quantifying the ratio of these isomers is critical for reaction optimization, as structural variations directly impact downstream reactivity, stability, and product yield.

Comparative Methodology: Why GC-FID?

When evaluating analytical modalities for isomer quantification, researchers typically consider Nuclear Magnetic Resonance (1H-NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Gas Chromatography-Flame Ionization Detection (GC-FID).

As an Application Scientist, I prioritize GC-FID for routine isomer analysis due to the fundamental physics of the detector. Because positional and geometric isomers share the exact same empirical formula (C6H10O2) and carbon oxidation states, their combustion in a hydrogen/air flame yields virtually identical ion currents. This allows for the direct approximation of molar ratios from peak area percentages without the need for complex, isomer-specific calibration curves—a significant advantage over MS.

Table 1: Modality Comparison for Methoxypentenone Isomers

Analytical Technique	Resolution of E/Z Isomers	Quantitative Accuracy	Throughput	Primary Limitation
GC-FID	Excellent (with optimized column)	Highest (Identical response factors)	High	Lacks structural elucidation capabilities.
GC-MS	Excellent	Moderate (Requires calibration)	High	Isomers yield nearly identical EI fragmentation (m/z 114 parent ion).
1H-NMR	Excellent	High	Low	Requires deuterated solvents; low sensitivity for trace isomers.

Experimental Protocol: Self-Validating GC-FID Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system. By utilizing an internal standard (e.g., 2)[2] and a carefully controlled temperature ramp, we ensure that both retention time drift and injection volume variances are mathematically normalized.

Reagents & Materials

• Analyte: Reaction mixture containing 4-Penten-2-one, 4-methoxy- (9ci) and its isomers[1].

• Internal Standard (IS): Acetonitrile (HPLC Grade)[2].

• Carrier Gas: High-purity Nitrogen or Helium.

GC-FID Instrument Parameters

The causality behind these parameter choices is rooted in the thermodynamics of the isomers. The slow initial ramp is strictly necessary to resolve the closely eluting E and Z isomers of the conjugated 4-methoxy-3-penten-2-one[2].

• Column Selection: HP-5 or DB-5 capillary column (30 m × 0.32 mm × 0.25 μm)[2]. Rationale: A non-polar stationary phase separates primarily by boiling point, which is sufficient for separating the non-conjugated kinetic product from the conjugated thermodynamic products.

• Injection Port: 250 °C, Split ratio 50:1. Rationale: A high split ratio prevents column overloading, ensuring sharp, symmetrical peaks necessary for integrating closely eluting isomers.

• Oven Temperature Program:

  • Initial hold at 40 °C for 3 minutes[2].

  • Ramp at 5 °C/min to 90 °C, hold for 3 minutes[2].

  • Final ramp at 20 °C/min to 200 °C to bake out heavy impurities.

• Detector (FID): 250 °C[2]. Hydrogen flow at 30 mL/min, Air flow at 400 mL/min, Makeup gas (N2) at 25 mL/min.

Chromatographic Data & Elution Order

Based on boiling point and column interaction, the expected elution profile is summarized below. The non-conjugated isomer has a lower boiling point and elutes first, followed by the sterically hindered Z-isomer, and finally the more stable E-isomer.

Table 2: Expected GC-FID Retention Profile (HP-5 Column)

Elution Order	Compound / Isomer	Structural Classification	Relative Retention Time (RRT)*
1	Acetonitrile	Internal Standard	0.45
2	4-Methoxy-4-penten-2-one	Terminal Enol Ether (Kinetic)	0.85
3	4-Methoxy-3-penten-2-one (Z)	Conjugated Enone (Thermodynamic)	0.96
4	4-Methoxy-3-penten-2-one (E)	Conjugated Enone (Thermodynamic)	1.00 (Reference)

*RRT values are approximate and will vary based on exact column flow dynamics.

Pathway & Workflow Visualization

The following diagram illustrates the logical relationship between the chemical isomerization pathways and the subsequent GC-FID analytical workflow.

Workflow for the isomerization and GC-FID quantification of methoxypentenone isomers.

References

• EvitaChem. "Buy 4-Penten-2-one,4-methoxy-(9ci) (EVT-13940558)". EvitaChem Product Catalog.
• RSC Publishing. "Insights into the ligand effects of rhodium catalysts toward reductive carbonylation of methanol to ethanol". RSC Advances.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Insights into the ligand effects of rhodium catalysts toward reductive carbonylation of methanol to ethanol - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10739K [pubs.rsc.org]

Safety & Regulatory Compliance

4-Penten-2-one,4-methoxy-(9ci) proper disposal procedures

Operational and Disposal Protocol for 4-Penten-2-one, 4-methoxy- (9CI)

Introduction 4-Penten-2-one, 4-methoxy- (CAS No. 82481-12-7) is a highly reactive unsaturated ketone utilized primarily as an intermediate in organic synthesis, a precursor in pharmaceutical development, and a specialized flavoring agent[1]. Due to the presence of both an enol ether functional group and a ketone moiety, this compound exhibits unique chemical reactivity that demands stringent operational and disposal protocols[2]. This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step framework for safely handling and disposing of this chemical, mitigating risks of auto-oxidation, hydrolysis, and flammability.

Chemical Reactivity & Hazard Causality

Understanding the molecular behavior of 4-Penten-2-one, 4-methoxy- is critical for designing safe operational workflows. Do not treat this compound as a generic organic solvent; its structural features dictate specific handling requirements:

• Acid-Catalyzed Hydrolysis Risk: The molecule features a methoxy group attached to an alkene, forming an enol ether. In the presence of aqueous acids, enol ethers rapidly hydrolyze. For 4-Penten-2-one, 4-methoxy-, this cleavage yields 2,4-pentanedione (acetylacetone) and methanol. This reaction is exothermic and can cause dangerous pressure buildup in sealed waste containers if acidic aqueous waste is inadvertently mixed with the organic stream[1].

• Peroxide Formation: The electron-rich double bond and the allylic positions render the compound susceptible to autoxidation. Prolonged exposure to atmospheric oxygen leads to the formation of shock-sensitive hydroperoxides, a critical risk factor during long-term storage or disposal of aged samples.

• Metal Chelation Risk: If hydrolyzed to 2,4-pentanedione, the resulting beta-diketone is a strong bidentate ligand. If mixed with heavy metal waste streams, it can form lipophilic, potentially toxic, and reactive metal acetylacetonate complexes.

Quantitative Data & Hazard Summary

Table 1: Physicochemical Properties and Hazard Profile of 4-Penten-2-one, 4-methoxy-

Parameter	Specification / Data	Operational Implication
Chemical Name	4-Penten-2-one, 4-methoxy- (9CI)	Nomenclature standard for inventory tracking[2].
CAS Number	82481-12-7	Primary identifier for SDS and EHS logging[2].
Molecular Formula	C₆H₁₀O₂	Used for stoichiometric quenching calculations.
Structural Features	Ketone, Enol Ether	High risk of hydrolysis and peroxidation.
Stability	Moderate (Standard Conditions)	Highly reactive in acidic/basic environments[1].
Waste Classification	EPA D001 (Ignitable)	Requires segregation as ignitable organic waste.

Step-by-Step Operational Handling Plan

To maintain scientific integrity and personnel safety, all handling must follow these validated steps:

• Environmental Control: Always handle the compound inside a certified chemical fume hood. Because it is volatile and flammable, ensure no ignition sources (e.g., hot plates, open flames) are within the vicinity.

• Inert Atmosphere Transfer: Purge the headspace of the storage vessel with inert gas (Nitrogen or Argon) before and after use.

  • Causality: Displacing oxygen prevents the autoxidation of the enol ether moiety, suppressing the formation of shock-sensitive peroxides.

• PPE Selection: Wear standard safety splash goggles, a flame-resistant laboratory coat, and heavy-duty nitrile or butyl rubber gloves.

  • Causality: Standard thin latex gloves offer poor permeation resistance to ketones and ethers, risking dermal exposure.

• Storage Conditions: Store in tightly sealed amber glass bottles at 2–8°C.

  • Causality: Lower temperatures reduce the vapor pressure and slow down any potential degradation kinetics or polymerization[1].

Step-by-Step Disposal Procedures

Proper disposal is a self-validating, multi-stage process designed to neutralize reactive hazards before the waste leaves the facility. Never pour this chemical into a generic organic waste drum without prior screening.

Phase 1: Peroxide Screening and Quenching

• Test: Dip a KI-starch indicator strip into the waste solution containing 4-Penten-2-one, 4-methoxy-.

• Evaluate: If the strip turns blue/black (indicating peroxides > 20 ppm), the waste must be quenched before transport.

• Quench: Slowly add a 10% (w/v) aqueous solution of sodium metabisulfite ( Na2​S2​O5​ ) or ferrous sulfate ( FeSO4​ ) while stirring.

  • Causality: These reducing agents safely convert explosive hydroperoxides into stable, non-reactive alcohols. Retest with KI-starch strips until peroxide levels are < 5 ppm.

Phase 2: pH Stabilization

• Test: Check the pH of the waste mixture using universal indicator paper.

• Neutralize: If the waste is acidic (pH < 6), carefully neutralize it using a mild base such as saturated sodium bicarbonate ( NaHCO3​ ).

  • Causality: Neutralization prevents the acid-catalyzed hydrolysis of the enol ether into 2,4-pentanedione and methanol, which would otherwise alter the waste profile and generate gas in the sealed carboy[1].

Phase 3: Segregation and Containment

• Segregate: Transfer the stabilized waste into a designated "Non-Halogenated Flammable Organic Waste" container.

• Isolate from Metals: Ensure this waste stream is completely isolated from transition metal waste.

  • Causality: Preventing contact with metals eliminates the risk of forming reactive metal acetylacetonate complexes if trace hydrolysis has occurred.

• Labeling: Clearly label the container with the chemical name, CAS number (82481-12-7), and the EPA waste code D001 (Ignitable).

Phase 4: Final Disposition

• Store the sealed waste carboy in a ventilated flammables cabinet (<25°C) until pickup.

• Transfer to Environmental Health and Safety (EHS) for final destruction via high-temperature incineration.

Disposal Workflow Diagram

Logical workflow for the safe neutralization and disposal of 4-Penten-2-one, 4-methoxy-.

References

• NextSDS. "5-Methoxy-1-pentene — Chemical Substance Information (Related Substances: 4-Penten-2-one, 4-methoxy- 82481-12-7)". NextSDS Substance Database. 2

• EvitaChem. "Buy 4-Penten-2-one,4-methoxy-(9ci) (EVT-13940558) - Chemical Properties and Synthesis". EvitaChem Catalog. 1

Sources

• 1. evitachem.com [evitachem.com]
• 2. nextsds.com [nextsds.com]